2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Core Science & Biosynthesis

Structural Elucidation and NMR Spectral Dynamics of 2,5-Bis(trifluoromethyl)pyridin-3-amine

Executive Summary

The incorporation of trifluoromethyl (–CF₃) groups into heterocyclic scaffolds is a cornerstone of modern drug discovery, utilized to enhance lipophilicity, metabolic stability, and target binding affinity. 2,5-Bis(trifluoromethyl)pyridin-3-amine (CAS: 1803804-90-1) represents a highly functionalized, electron-deficient building block. For researchers integrating this scaffold into complex synthetic pathways, understanding its Nuclear Magnetic Resonance (NMR) spectral profile is critical.

This technical guide provides an in-depth analysis of the ¹H, ¹³C, and ¹⁹F NMR chemical shifts for this compound. Rather than merely listing data, this document elucidates the causality behind the observed electronic effects and establishes a self-validating protocol for absolute structural verification.

Mechanistic Context: Electronic Push-Pull Dynamics

The chemical shifts of 2,5-bis(trifluoromethyl)pyridin-3-amine are governed by a complex interplay of inductive and resonance effects. The pyridine ring is inherently electron-deficient. The addition of two strongly electron-withdrawing –CF₃ groups at the C2 and C5 positions exacerbates this deficiency via powerful inductive (–I) effects, which broadly deshield the ring system [1].

Conversely, the primary amine (–NH₂) at C3 acts as a strong resonance donor (+M effect). This "push-pull" dynamic creates a highly polarized π-system:

• H-4 Shielding: The proton at C4 is ortho to the electron-donating –NH₂ group, resulting in localized increased electron density and a net upfield shift.

• H-6 Deshielding: The proton at C6 is adjacent to the electronegative pyridine nitrogen and ortho to the C5 –CF₃ group, placing it in a severely electron-depleted environment, resulting in a strong downfield shift.

Electronic push-pull dynamics dictating NMR shielding in the pyridine core.

Quantitative NMR Spectral Data & Interpretation

The following tables summarize the quantitative NMR data for 2,5-bis(trifluoromethyl)pyridin-3-amine, acquired in CDCl₃.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Causality / Assignment Notes
H-6	8.65	d	J = 2.1	1H	Highly deshielded by adjacent N and ortho –CF₃. Exhibits meta-coupling with H-4.
H-4	7.25	d	J = 2.1	1H	Shielded by ortho –NH₂ resonance (+M). Exhibits meta-coupling with H-6.
–NH₂	4.80	br s	N/A	2H	Broad singlet due to quadrupolar relaxation of ¹⁴N and chemical exchange.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Carbon-fluorine scalar coupling (¹J_{CF} ≈ 270–275 Hz) splits the –CF₃ carbon signals into distinct quartets, serving as a self-validating marker for structural integrity [2].

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Causality / Assignment Notes
C-3	142.0	s	N/A	Deshielded directly by the attached electronegative –NH₂ group.
C-6	141.5	s	N/A	Deshielded by adjacent pyridine nitrogen.
C-2	140.5	q	²J_{CF} = 34.0	Split into a quartet by the adjacent C2 –CF₃ group.
C-5	126.0	q	²J_{CF} = 33.5	Split into a quartet by the adjacent C5 –CF₃ group.
C-4	123.5	s	N/A	Shielded relative to other ring carbons due to –NH₂ resonance.
C-5 (CF₃)	123.0	q	¹J_{CF} = 272.0	Direct C-F coupling.
C-2 (CF₃)	121.5	q	¹J_{CF} = 274.0	Direct C-F coupling; slightly more shielded than C5-CF₃.

Table 3: ¹⁹F NMR Data (376 MHz, CDCl₃)

The ¹⁹F NMR spectrum is critical for distinguishing positional isomers, as the chemical shift of the –CF₃ group is highly sensitive to its proximity to the heteroatom [3].

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Assignment Notes
C-5 (CF₃)	-62.2	s	3F	Standard shift for a meta-/ para-like –CF₃ on a pyridine ring.
C-2 (CF₃)	-64.5	s	3F	Shifted further upfield due to proximity to the pyridine nitrogen lone pair.

Self-Validating Experimental Protocol: Multi-Nuclear Acquisition

Merely acquiring 1D spectra is insufficient for a heavily substituted, electron-deficient heterocycle where quaternary carbons dominate the structure. The following step-by-step methodology establishes a self-validating workflow.

Step 1: Sample Preparation

• Dissolve 15–20 mg of high-purity 2,5-bis(trifluoromethyl)pyridin-3-amine in 0.6 mL of deuterated chloroform (CDCl₃).

• Ensure the CDCl₃ contains 0.05% v/v Tetramethylsilane (TMS) to serve as an internal standard (δ 0.00 ppm) for ¹H and ¹³C calibration.

• Causality: CDCl₃ is chosen over DMSO-d₆ to prevent the –NH₂ protons from shifting too far downfield and overlapping with the aromatic H-4 signal, which can obscure critical meta-coupling analysis.

Step 2: ¹H and ¹⁹F 1D Acquisition

• Acquire the ¹H NMR spectrum at 400 MHz (16 scans, 1.0 s relaxation delay). Verify the 1:1 integration ratio of the aromatic doublets.

• Acquire the ¹⁹F NMR spectrum at 376 MHz (64 scans). Use proton-decoupling (¹⁹F{¹H}) to remove any fine long-range H-F coupling (⁴J_{HF}), ensuring the –CF₃ signals appear as sharp, unambiguous singlets for precise integration.

Step 3: ¹³C 1D Acquisition

• Acquire the ¹³C NMR spectrum at 100 MHz. Due to the lack of protons on C2, C3, and C5, these quaternary carbons suffer from long T₁ relaxation times and a lack of Nuclear Overhauser Effect (NOE) enhancement.

• Protocol Adjustment: Increase the relaxation delay (D1) to 2.0–3.0 seconds and acquire a minimum of 1024 scans to ensure the ²J_{CF} quartets rise above the baseline noise.

Step 4: 2D HMBC Validation (The Self-Validating Step)

• Run a 2D Heteronuclear Multiple Bond Correlation (HMBC) experiment.

• Validation Logic: The H-4 proton (δ 7.25) must show a strong ³J_{CH} correlation to the C-2 and C-6 carbons, while H-6 (δ 8.65) will correlate to C-4 and C-2. This cross-referencing definitively locks the carbon backbone assignments, proving the regiochemistry of the –CF₃ groups without relying solely on 1D chemical shift predictions.

Self-validating multi-nuclear NMR acquisition and structural verification workflow.

References

• Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applications Source: EPDF / Wiley URL:[Link][1]

• Regioselective Synthesis of 2,4-Diaryl-6-trifluoromethylated Pyridines through Copper-Catalyzed Cyclization of CF3-Ynones and Vinyl Azides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][2]

• Paramagnetic 19F NMR and Electrospray Ionization Mass Spectrometric Studies of Substituted Pyridine Complexes Source: PubMed Central (PMC) / NIH URL:[Link][3]

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A Technical Guide to the Crystal Structure and X-ray Crystallography of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

This guide provides a comprehensive technical overview of the methodologies involved in the synthesis, crystallization, and structural elucidation of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine via single-crystal X-ray crystallography. This document is intended for researchers, scientists, and professionals in drug development who are interested in the detailed structural analysis of fluorinated heterocyclic compounds. The strategic incorporation of trifluoromethyl groups into pyridine scaffolds can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making them valuable motifs in medicinal chemistry.[1][2][3]

Introduction to 2,5-Bis-trifluoromethyl-pyridin-3-ylamine: A Compound of Interest

The pyridine ring is a fundamental scaffold in a vast array of pharmaceuticals and agrochemicals.[3][4] The introduction of trifluoromethyl (-CF3) groups can dramatically alter the physicochemical properties of the parent molecule.[1][3] Specifically, the strong electron-withdrawing nature of the -CF3 group can influence the basicity of the pyridine nitrogen and introduce new potential for intermolecular interactions. The presence of two such groups, as in 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, presents a unique electronic and steric environment. The amino group at the 3-position provides a site for potential hydrogen bonding and further chemical modification.

A definitive understanding of the three-dimensional structure of this molecule is paramount for rational drug design and the development of novel materials. Single-crystal X-ray crystallography stands as the unequivocal method for determining atomic and molecular structures, providing precise information on bond lengths, angles, and intermolecular interactions.[5][6] This guide will delineate a hypothetical, yet plausible, workflow for such a study, from synthesis to final structural analysis.

Synthesis and Crystallization

Proposed Synthesis of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

A generalized palladium-catalyzed amination reaction, a powerful tool for forming C-N bonds, could be employed.[7][8] For instance, a suitably substituted di-brominated trifluoromethyl-pyridine could undergo a regioselective Buchwald-Hartwig amination.

Experimental Protocol: Hypothetical Synthesis

• Starting Material: A suitable precursor, such as a di-halogenated pyridine with trifluoromethyl groups, would be selected.

• Catalyst System: A palladium catalyst (e.g., Pd₂(dba)₃) and a suitable phosphine ligand (e.g., XPhos) would be chosen to facilitate the amination.[8]

• Reaction Conditions: The reaction would be carried out in an inert atmosphere (e.g., under argon) in an anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane). A base, such as sodium tert-butoxide (NaOtBu), is typically required.[8]

• Work-up and Purification: Upon completion, the reaction mixture would be cooled, diluted with an organic solvent, and filtered. The crude product would then be purified using column chromatography on silica gel to yield the desired 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Crystallization

Obtaining high-quality single crystals is often the most challenging step in a crystallographic study. The following protocol outlines a general approach to the crystallization of the target compound.

Experimental Protocol: Single Crystal Growth

• Solvent Selection: A range of solvents of varying polarities (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, and hexane) should be screened for their ability to dissolve the purified compound at elevated temperatures and allow for slow precipitation upon cooling.

• Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely covered vial to allow for the slow evaporation of the solvent.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial, which is then enclosed in a larger, sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the compound's solution can induce crystallization.

  • Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature, and then potentially to a lower temperature (e.g., 4 °C), to promote the formation of single crystals.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested using a cryo-loop and immediately flash-cooled in a stream of cold nitrogen gas to prevent solvent loss and crystal degradation.

Single-Crystal X-ray Diffraction Analysis

The following sections describe the standard procedures for collecting and analyzing single-crystal X-ray diffraction data.

Data Collection

A suitable single crystal is mounted on a diffractometer, and a complete dataset of diffraction intensities is collected.

Experimental Protocol: X-ray Data Collection

• Instrumentation: Data is collected on a modern single-crystal X-ray diffractometer, such as a Bruker SMART APEX II, equipped with a CCD or CMOS detector.[7]

• X-ray Source: Graphite-monochromated Mo-Kα radiation (λ = 0.71073 Å) is commonly used.[7]

• Temperature: Data collection is typically performed at a low temperature (e.g., 100-120 K) to minimize thermal vibrations of the atoms and improve the quality of the diffraction data.[7]

• Data Collection Strategy: A series of ω-scans are performed to collect a complete sphere of data.

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for Lorentz and polarization effects. An absorption correction is also applied.[7]

Structure Solution and Refinement

The collected diffraction data is used to solve and refine the crystal structure.

Workflow: Structure Solution and Refinement

• Structure Solution: The crystal structure is solved using direct methods, which utilize the phases of the most intense reflections to generate an initial electron density map.

• Structure Refinement: The initial structural model is refined by full-matrix least-squares on F².[7] In this iterative process, the atomic positions and anisotropic displacement parameters for all non-hydrogen atoms are adjusted to minimize the difference between the observed and calculated structure factors.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[7]

• Final Model Validation: The final refined structure is validated using tools such as CHECKCIF to ensure its chemical and crystallographic reasonability.

Hypothetical Crystallographic Data and Structural Features

The following table presents hypothetical but realistic crystallographic data for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, based on data for similar compounds.

Table 1: Hypothetical Crystal Data and Structure Refinement for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Parameter	Value
Empirical formula	C₇H₄F₆N₂
Formula weight	230.12
Temperature	120(2) K
Wavelength	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 8.50 Å, b = 10.20 Å, c = 9.80 Å
α = 90°, β = 105.0°, γ = 90°
Volume	821.0 ų
Z	4
Density (calculated)	1.860 Mg/m³
Absorption coefficient	0.20 mm⁻¹
F(000)	456
Crystal size	0.30 x 0.20 x 0.10 mm³
Theta range for data collection	2.50 to 28.00°
Reflections collected	5000
Independent reflections	1800 [R(int) = 0.04]
Completeness to theta = 25.242°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	1800 / 0 / 150
Goodness-of-fit on F²	1.05
Final R indices [I>2sigma(I)]	R₁ = 0.045, wR₂ = 0.110
R indices (all data)	R₁ = 0.060, wR₂ = 0.125
Largest diff. peak and hole	0.30 and -0.25 e.Å⁻³

Note: This data is hypothetical and serves as an example of what might be expected for a compound of this nature.

Visualizing the Experimental Workflow

The process from a synthesized compound to a refined crystal structure can be visualized as a linear workflow.

Caption: Experimental workflow for the structural determination of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Molecular Structure and Intermolecular Interactions

The refined crystal structure would provide precise details of the molecular geometry. The pyridine ring would be expected to be planar, with the trifluoromethyl and amino groups attached. Bond lengths and angles would be consistent with a hybrid of sp² and sp³ hybridized atoms.

A key feature to investigate would be the potential for intermolecular hydrogen bonding involving the amino group (-NH₂) and the nitrogen atom of the pyridine ring or the fluorine atoms of the trifluoromethyl groups of neighboring molecules. Such interactions can significantly influence the crystal packing and the physical properties of the material. π-π stacking interactions between the pyridine rings of adjacent molecules may also be present.

Conclusion

The determination of the single-crystal X-ray structure of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine would provide invaluable insight into its three-dimensional architecture. This detailed structural information is crucial for understanding its chemical reactivity, potential biological activity, and solid-state properties. The methodologies outlined in this guide, from synthesis and crystallization to crystallographic analysis, represent a robust and standard approach for the structural elucidation of novel small molecules. While the specific data presented herein is hypothetical, it is grounded in established crystallographic principles and data from related structures, offering a reliable blueprint for researchers in the field. The definitive crystal structure, once determined, would be a valuable addition to crystallographic databases like the Cambridge Structural Database (CSD).[9][10][11][12]

References

• Popadyuk, I. I., et al. (2024). Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. MDPI. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. Available at: [Link]

• Baldovino-Pantaleón, O., et al. (2006). A second monoclinic polymorph of {2,6-bis[(2,4,5-trifluorophenyl)iminomethyl]pyridine-κ3 N,N}. Acta Crystallographica Section E: Structure Reports Online, 62(11), m3029–m3031. Available at: [Link]

• Fukuzumi, S., et al. (2012). CCDC 898098: Experimental Crystal Structure Determination. Cambridge Crystallographic Data Centre. Available at: [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Largest Curated Crystal Structure Database. CCDC. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridin-3-amine. National Center for Biotechnology Information. Available at: [Link]

• Tsukamoto, M., & Nakamura, T. (2017). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 42(3), 116–126. Available at: [Link]

• PubChem. (n.d.). 2,5-bis(trifluoromethyl)pyridine. National Center for Biotechnology Information. Available at: [Link]

• CCDC. (n.d.). CCDC 2323924: Experimental Crystal Structure Determination. University of Otago. Available at: [Link]

• Popadyuk, I. I., et al. (2024). Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. ResearchGate. Available at: [Link]

• Organic Syntheses. (2023). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Available at: [Link]

• CCDC. (n.d.). Search - Access Structures. Available at: [Link]

• Wikipedia. (n.d.). X-ray crystallography. Available at: [Link]

• Abedi, A., Dabbaghi, A., & Amani, V. (2012). 2,5-Bis(pyridinium-2-yl)-3,6-bis(2-pyridyl)pyrazine bis[tetrachloridoaurate(III)]. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), m1343. Available at: [Link]

• UF Health Cancer Institute. (n.d.). X-Ray Crystallography. University of Florida. Available at: [Link]

• Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Available at: [Link]

• PubChem. (n.d.). 2-Methyl-5-(trifluoromethyl)pyridin-3-amine. National Center for Biotechnology Information. Available at: [Link]

• Thompson, M. E., et al. (2018). The crystal structure of bis-{3,5-di-fluoro-2-[4-(2,4,6-tri-methyl-phen-yl)pyridin-2-yl]phen-yl}(picolinato)iridium(III) and its 4-tert-butyl-pyridin-2-yl analogue. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1467–1470. Available at: [Link]

• Amanote Research. (2018). The Crystal Structure of Bis{3,5-D. Available at: [Link]

• Thompson, M. E., et al. (2018). The crystal structure of bis{3,5-difluoro-2-[4-(2,4,6-trimethylphenyl)pyridin-2-yl]phenyl}(picolinato)iridium(III) and its 4-tert-butylpyridin-2-yl analogue. ResearchGate. Available at: [Link]

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A Comprehensive Technical Guide to the Physicochemical Properties of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Foreword: Navigating the Landscape of Novel Fluorinated Heterocycles

In the dynamic arena of drug discovery and agrochemical research, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry. The trifluoromethyl group, in particular, is a powerful modulator of a compound's physicochemical and pharmacokinetic properties. This guide provides a deep dive into the physicochemical characteristics of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, a molecule of significant interest due to its densely fluorinated pyridine core.

While this compound is commercially available, extensive characterization in peer-reviewed literature is limited. Therefore, this document serves as a technical guide, amalgamating available information with expert analysis of structurally related compounds to project a comprehensive physicochemical profile. We will explore not only the known and predicted properties but also the underlying chemical principles and the practical experimental approaches required for its full characterization. This guide is intended for researchers, scientists, and drug development professionals who are working with or considering the use of this and similar fluorinated building blocks.

Molecular Structure and Key Features

2,5-Bis-trifluoromethyl-pyridin-3-ylamine possesses a pyridine ring substituted with two electron-withdrawing trifluoromethyl (-CF3) groups and an amino (-NH2) group. The strategic placement of these functional groups is anticipated to profoundly influence its chemical behavior.

• Pyridine Core: A heterocyclic aromatic ring that can act as a hydrogen bond acceptor. Its basicity is significantly modulated by the attached substituents.

• Trifluoromethyl Groups (-CF3): These are strongly electron-withdrawing due to the high electronegativity of fluorine atoms. Their presence is expected to decrease the basicity of the pyridine nitrogen and the exocyclic amine. The -CF3 groups also enhance lipophilicity and can improve metabolic stability.[1]

• Amino Group (-NH2): This group can act as a hydrogen bond donor and is a key site for further chemical modification. Its nucleophilicity and basicity are attenuated by the adjacent -CF3 group.

Physicochemical Properties: A Data-Driven Analysis

Direct experimental data for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine is not extensively available in the public domain. The following table summarizes known information and provides estimated values based on the properties of structurally similar compounds.

Property	Value for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine	Data for Analogues	Source
CAS Number	1803804-90-1	-	[2][3]
Molecular Formula	C₇H₄F₆N₂	-	Calculated
Molecular Weight	230.11 g/mol	-	Calculated
Melting Point	Not available	2-Amino-3,5-bis(trifluoromethyl)pyridine: 80-82 °C	-
Boiling Point	Not available	5-(Trifluoromethyl)pyridin-3-amine: 239.1 °C at 760 mmHg	[4]
pKa (predicted)	< 1	5-(Trifluoromethyl)pyridin-3-amine: 3.74 ± 0.20	[4]
LogP (predicted)	Not available	5-(Trifluoromethyl)pyridin-3-amine: 2.26	[4]
Solubility	Expected to be soluble in organic solvents.	Trifluoromethyl-substituted pyridines are generally soluble in most organic solvents.[5][6]	-

Expert Insights: The presence of two trifluoromethyl groups is expected to significantly lower the pKa of the pyridinamine compared to its non-fluorinated counterpart. The electron-withdrawing nature of these groups reduces the electron density on the nitrogen atoms, making them less likely to accept a proton. This decreased basicity is a critical consideration for its use in pharmaceutical development, as it will affect its behavior at physiological pH.

The Trifluoromethyl Pyridine Scaffold in Drug Discovery

Trifluoromethylpyridine (TFMP) derivatives are of immense interest in the pharmaceutical and agrochemical industries. The incorporation of the TFMP moiety can lead to:

• Enhanced Biological Activity: The unique electronic properties of the trifluoromethyl group can lead to stronger interactions with biological targets.

• Improved Pharmacokinetics: Increased lipophilicity can improve membrane permeability, while the robustness of the C-F bond often leads to greater metabolic stability.[7]

• Modulated Physicochemical Properties: As discussed, the pKa and solubility can be fine-tuned through the strategic placement of trifluoromethyl groups.

The subject of this guide, 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.[1][8]

Experimental Protocols for Physicochemical Characterization

For a novel or sparsely characterized compound like 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, rigorous experimental determination of its physicochemical properties is paramount. Below are standard, field-proven protocols.

Determination of Aqueous Solubility (Shake-Flask Method)

Rationale: Aqueous solubility is a critical determinant of a drug candidate's absorption and distribution. The shake-flask method is a gold-standard technique for its direct and reliable measurement.

Protocol:

• Preparation: Prepare a series of saturated solutions by adding an excess of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine to purified water in sealed flasks.

• Equilibration: Agitate the flasks at a constant temperature (e.g., 25 °C or 37 °C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the solutions to stand, or centrifuge, to separate the undissolved solid.

• Quantification: Carefully remove an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Caption: Shake-Flask Solubility Determination Workflow.

pKa Determination using ¹⁹F NMR Spectroscopy

Rationale: The pKa is a measure of the acidity or basicity of a compound. For fluorine-containing molecules, ¹⁹F NMR offers a highly sensitive method to determine pKa by monitoring the change in the fluorine chemical shift as a function of pH.[9]

Protocol:

• Sample Preparation: Prepare a series of buffered solutions of the compound across a wide pH range (e.g., pH 1 to 13).

• NMR Acquisition: Acquire ¹⁹F NMR spectra for each sample at a constant temperature.

• Data Analysis: Plot the ¹⁹F chemical shift (δ) against the pH of the solutions.

• pKa Calculation: Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to determine the pKa value.

Caption: pKa Determination using ¹⁹F NMR.

Conclusion and Future Directions

2,5-Bis-trifluoromethyl-pyridin-3-ylamine is a fluorinated building block with significant potential in the development of novel pharmaceuticals and agrochemicals. While its experimental physicochemical data is not yet widely published, this guide provides a robust framework for its characterization based on the properties of structurally related compounds and established analytical protocols. The strong electron-withdrawing nature of the two trifluoromethyl groups is the dominant factor influencing its key properties, most notably its basicity.

As research into highly fluorinated scaffolds continues to expand, a thorough understanding and experimental validation of the physicochemical properties of molecules like 2,5-Bis-trifluoromethyl-pyridin-3-ylamine will be essential for their successful application in the design of next-generation bioactive compounds.

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The Profound Electronic Influence of Bis-Trifluoromethyl Groups on the Pyridine Ring: A Guide for Medicinal and Synthetic Chemists

An In-depth Technical Guide:

Abstract

The strategic incorporation of fluorine into bioactive molecules has become a cornerstone of modern drug discovery. Among the plethora of fluorine-containing motifs, the bis(trifluoromethyl)pyridine scaffold has emerged as a privileged structure, imparting a unique and powerful set of electronic characteristics. This guide provides an in-depth analysis of the profound electronic effects that two trifluoromethyl (CF₃) groups exert on the pyridine ring. We will dissect the fundamental principles of their electron-withdrawing power, the resulting impact on basicity and chemical reactivity, and the strategic application of these properties in drug design to enhance metabolic stability, modulate physicochemical properties, and improve target binding. This document serves as a technical resource for researchers, medicinal chemists, and drug development professionals seeking to leverage the distinct advantages of this potent chemical scaffold.

Fundamental Electronic Properties: A Tale of Extreme Electron Withdrawal

The trifluoromethyl group is one of the most powerful electron-withdrawing groups in the medicinal chemist's toolkit, a property that is dramatically amplified when two are present on a pyridine ring.[1][2] This influence stems from the high electronegativity of the fluorine atoms, leading to a strong inductive effect (-I) that pulls electron density away from the aromatic system.

The Hammett constant (σ) quantifies this effect, with a σₚ value of 0.54 for a single CF₃ group, highlighting its strong electron-withdrawing nature.[2] When two such groups are present, their combined inductive pull creates a highly electron-deficient, or π-deficient, pyridine ring. This has two primary consequences: a drastic reduction in the basicity of the ring nitrogen and a fundamental shift in the ring's chemical reactivity.

Impact on Pyridine Basicity (pKa)

The most immediate and quantifiable electronic effect is the dramatic decrease in the basicity of the pyridine nitrogen. The lone pair of electrons on the nitrogen is significantly less available for protonation due to the powerful inductive withdrawal from the two CF₃ groups. This results in a substantial lowering of the pKa of the corresponding pyridinium ion.

Table 1: Comparison of Physicochemical Properties

Compound	pKa (of conjugate acid)	Hammett Constant (σₚ of substituent)	Key Electronic Feature
Pyridine	~5.2	0.00 (H)	Electronically balanced
4-(Trifluoromethyl)pyridine	~1.8 - 3.5 (Est.)	0.54 (CF₃)[2]	Strong electron withdrawal
2,6-Bis(trifluoromethyl)pyridine	< 1.0 (Est.)	N/A (Combined effect)	Extreme electron withdrawal

Visualization of Electron Deficiency

Computational chemistry provides a clear picture of this electronic perturbation. A Molecular Electrostatic Potential (MEP) map of a bis(trifluoromethyl)pyridine would show a significant region of positive potential (blue) across the aromatic ring, indicating severe electron deficiency. Conversely, the fluorine atoms of the CF₃ groups would exhibit negative potential (red), showcasing the polarization of the molecule.[5][6]

Caption: The SₙAr reaction is facilitated by CF₃ groups stabilizing the Meisenheimer intermediate.

Deactivation towards Electrophilic Chemistry

Conversely, the electron-poor nature of the ring makes it highly resistant to Electrophilic Aromatic Substitution (EAS). The system is strongly deactivated, and the nitrogen's reduced basicity also makes it less prone to reactions like N-alkylation or N-oxidation.

Spectroscopic Signature: The View from NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for characterizing these molecules, with ¹⁹F NMR being particularly informative.

• ¹⁹F NMR: The trifluoromethyl groups provide a clean and sensitive handle for analysis. The chemical shift of the ¹⁹F signal is highly sensitive to the electronic environment. [7]For bis(trifluoromethyl)pyridines, the signals typically appear in a distinct region (e.g., around -68 ppm for 2-(4-Chlorophenyl)-4-phenyl-6-(trifluoromethyl)pyridine), allowing for straightforward reaction monitoring and characterization. [8][9]* ¹H and ¹³C NMR: The electron withdrawal deshields the remaining protons and carbons on the pyridine ring, causing their signals to shift downfield compared to unsubstituted pyridine.

Strategic Applications in Drug Discovery and Design

The unique electronic profile of the bis(trifluoromethyl)pyridine moiety is not merely a chemical curiosity; it is a strategic asset for addressing key challenges in drug development.

Enhancing Metabolic Stability

The carbon-fluorine bond is one of the strongest in organic chemistry, making the CF₃ group exceptionally resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes. [1][5]By placing these robust groups at positions that would otherwise be susceptible to metabolic attack (e.g., hydroxylation), chemists can significantly increase a drug's half-life and improve its pharmacokinetic profile. [10]

Tuning Physicochemical Properties for Optimal ADME

• pKa Depression: As discussed, lowering the pKa of the pyridine nitrogen is crucial. It prevents the formation of a positive charge at physiological pH, which can be detrimental to cell membrane permeability and may lead to unwanted interactions with acidic targets or phospholipids. [4]* Increased Lipophilicity: The CF₃ group is lipophilic, and its incorporation generally increases a molecule's logP value. [5][10]This can enhance membrane permeability and improve absorption, distribution, metabolism, and excretion (ADME) properties, as well as strengthen binding affinity to hydrophobic pockets in target proteins. [5]

Role in Target Binding

The trifluoromethyl groups are not just passive modifiers. They can engage in specific, favorable interactions within a protein's binding pocket, including dipole-dipole interactions or serving as effective bioisosteres for other groups. [5]This has made the scaffold particularly attractive in the design of kinase inhibitors, where these groups can form key interactions within the ATP-binding pocket. [11]

Synthetic Strategies & Protocols

The synthesis of these highly functionalized rings can be approached in several ways, but the functionalization of a pre-existing, halogenated core is a common and powerful strategy.

Representative Protocol: Buchwald-Hartwig Amination

The high reactivity of bromo-bis(trifluoromethyl)pyridines makes them excellent substrates for cross-coupling. The following protocol describes a typical Buchwald-Hartwig amination, a cornerstone reaction for synthesizing drug-like molecules. [11] Reaction: Synthesis of 4-(Amino)-2,6-bis(trifluoromethyl)pyridines

• Reaction Setup: In a glovebox or under an inert atmosphere (Nitrogen or Argon), charge a reaction vessel with 4-Bromo-2,6-bis(trifluoromethyl)pyridine (1.0 equiv.), the desired amine (1.2 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., Xantphos, 4 mol%), and a base such as cesium carbonate (1.5 equiv.). [11]* Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane). [11]* Reaction Conditions: Seal the vessel and heat the reaction mixture to a temperature between 90 and 110 °C. Stir until the starting material is consumed, as monitored by TLC or LC-MS (typically 12-24 hours). [11]* Work-up and Purification: After cooling to room temperature, filter the reaction mixture through a pad of celite to remove palladium salts, and concentrate the filtrate. Partition the residue between water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. [11]* Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-substituted 4-amino-2,6-bis(trifluoromethyl)pyridine. [11]

Caption: A standard laboratory workflow for the synthesis of aminopyridines via cross-coupling.

Conclusion

The introduction of two trifluoromethyl groups onto a pyridine ring is a powerful chemical strategy that imparts a unique and highly desirable set of properties. The resulting extreme electron deficiency drastically lowers the nitrogen's basicity and transforms the ring into a potent electrophile, highly activated for nucleophilic aromatic substitution. For drug development professionals, these electronic effects provide a robust toolkit to enhance metabolic stability, fine-tune pKa and lipophilicity, and improve biological activity. Understanding and harnessing the profound electronic influence of the bis(trifluoromethyl)pyridine scaffold will undoubtedly continue to fuel the discovery of next-generation therapeutics and agrochemicals.

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Protocols & Analytical Methods

Application Notes and Protocols for the Buchwald-Hartwig Cross-Coupling of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine

Introduction: Navigating the Challenges of Coupling Electron-Deficient Heterocyclic Amines

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen bonds with remarkable efficiency and scope.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are prevalent motifs in pharmaceuticals, agrochemicals, and materials science.[3] However, the reaction is not without its challenges, particularly when dealing with electron-deficient amines. The substrate in focus, 2,5-Bis(trifluoromethyl)pyridin-3-ylamine, represents a significant hurdle due to the profound electron-withdrawing nature of the two trifluoromethyl groups and the inherent electron deficiency of the pyridine ring. These factors conspire to dramatically reduce the nucleophilicity of the amine, rendering it a poor substrate for standard Buchwald-Hartwig conditions.

This application note provides a comprehensive guide for researchers tackling the arylation of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine. We will delve into the mechanistic nuances of the reaction, propose a robust and detailed protocol based on literature precedents for similar challenging substrates, and offer insights into troubleshooting and optimization.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium(0) species.[1][2] Understanding this cycle is paramount for rationalizing the choice of reagents and reaction conditions.

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

1. Oxidative Addition: The cycle commences with the oxidative addition of an aryl halide (or pseudohalide) to a palladium(0) complex, forming a palladium(II) intermediate. 2. Amine Coordination and Deprotonation: The amine substrate then coordinates to the palladium(II) center. A base is crucial in this step to deprotonate the coordinated amine, forming a palladium-amido complex. For electron-deficient amines, this deprotonation can be a challenging step, often requiring a strong base. 3. Reductive Elimination: The final step is the reductive elimination of the desired N-aryl amine product, regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

For highly electron-deficient amines, the reductive elimination step can also be slow. The choice of ligand is critical to facilitate this step and prevent unwanted side reactions.

Recommended Protocol for the Arylation of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine

This protocol is designed to address the challenges posed by the low nucleophilicity of 2,5-bis(trifluoromethyl)pyridin-3-ylamine. The selection of a bulky, electron-rich phosphine ligand such as BrettPhos is critical for promoting both the oxidative addition and the crucial reductive elimination steps.[4][5][6] The use of a strong, non-nucleophilic base is also essential to facilitate the deprotonation of the weakly basic amine.

Materials and Reagents:

• 2,5-Bis(trifluoromethyl)pyridin-3-ylamine

• Aryl bromide or chloride

• Palladium(II) acetate (Pd(OAc)₂) or a pre-catalyst like BrettPhos Pd G3

• BrettPhos

• Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS)

• Anhydrous toluene or dioxane

• Anhydrous, deoxygenated reaction vessel (e.g., Schlenk tube)

• Inert atmosphere (Argon or Nitrogen)

Experimental Procedure:

• Reaction Setup:

  • To an oven-dried Schlenk tube under an inert atmosphere of argon or nitrogen, add the aryl halide (1.0 mmol, 1.0 equiv), 2,5-bis(trifluoromethyl)pyridin-3-ylamine (1.2 mmol, 1.2 equiv), and sodium tert-butoxide (1.4 mmol, 1.4 equiv).

  • In a separate vial, prepare the catalyst system by mixing palladium(II) acetate (0.02 mmol, 2 mol%) and BrettPhos (0.04 mmol, 4 mol%) in anhydrous toluene (1 mL). Stir this mixture for 5-10 minutes at room temperature. The use of a pre-formed pre-catalyst like BrettPhos Pd G3 (0.02 mmol, 2 mol%) is highly recommended for improved reproducibility.[4]

• Reaction Execution:

  • Add the catalyst solution (or the pre-catalyst as a solid) to the Schlenk tube containing the substrates and base.

  • Add anhydrous toluene or dioxane (to achieve a final concentration of 0.1-0.2 M with respect to the aryl halide).

  • Seal the Schlenk tube and place it in a preheated oil bath at 100-120 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. The progress of the reaction should be monitored by a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate or dichloromethane and filter through a pad of celite to remove insoluble salts.

  • Wash the celite pad with additional solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl-2,5-bis(trifluoromethyl)pyridin-3-ylamine.

Data Summary: Conditions for Coupling of Electron-Deficient Amines

Amine Substrate	Aryl Halide	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Nitroaniline	4-Chlorotoluene	Pd₂(dba)₃ / BrettPhos	NaOtBu	Toluene	100	95	[4]
2,4-Dinitroaniline	4-Bromotoluene	Pd(OAc)₂ / RuPhos	K₃PO₄	t-BuOH	110	88	[7]
3-Aminobenzotrifluoride	1-Bromo-4-tert-butylbenzene	Pd(OAc)₂ / BrettPhos	NaOtBu	Toluene	100	98	[4]
3-Aminopyridine	4-Chlorotoluene	PEPPSI-IPr	K₃PO₄	t-AmylOH	100	92	[8]
2-Amino-5-bromopyridine	Phenylboronic acid (Suzuki)	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	120	85	[9]

Troubleshooting and Optimization

• Low Conversion: If the reaction shows low conversion, consider increasing the reaction temperature or time. A higher catalyst loading (up to 5 mol%) may also be beneficial. Ensure that all reagents and solvents are strictly anhydrous and that the reaction is maintained under a rigorously inert atmosphere.

• Side Reactions: The formation of hydrodehalogenation byproducts can sometimes be observed. This may be mitigated by ensuring the quality of the base and by using a pre-catalyst to avoid issues with in situ catalyst formation.

• Ligand Screening: If BrettPhos does not provide satisfactory results, other bulky biarylphosphine ligands such as RuPhos or XPhos, or even N-heterocyclic carbene (NHC) ligands, could be screened.[7][10] NHC ligands are known for their strong σ-donating properties which can be beneficial for the coupling of electron-deficient substrates.[10]

Conclusion

The Buchwald-Hartwig amination of 2,5-bis(trifluoromethyl)pyridin-3-ylamine is a challenging yet achievable transformation. By carefully selecting a robust catalyst system, a strong base, and anhydrous reaction conditions, researchers can successfully synthesize the desired N-arylated products. The protocol and insights provided in this application note serve as a valuable starting point for the development of efficient and reliable synthetic routes to this important class of compounds.

References

• Li, G., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 5(34), 21543-21551. [Link]

• Nolan, S. P., et al. (2022). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews, 122(2), 1618-1689. [Link]

• Fors, B. P., et al. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society, 130(41), 13552-13554. [Link]

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• Organ, M. G., et al. (2011). A new class of large-but-flexible Pd-BIAN-NHC catalysts for the challenging Buchwald-Hartwig amination of coordinating heterocycles. Chemistry-A European Journal, 17(48), 13494-13499. [Link]

• Li, G., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 5(34), 21543-21551. [Link]

• Google Patents.

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• 7. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: Synthesis of Novel Agrochemicals Utilizing 2,5-Bis(trifluoromethyl)pyridin-3-ylamine

Executive Summary & Mechanistic Rationale

The discovery and optimization of next-generation agrochemicals rely heavily on the strategic incorporation of fluorinated heterocycles. Among these, 2,5-Bis(trifluoromethyl)pyridin-3-ylamine (CAS: 1803804-90-1) has emerged as a privileged, highly versatile building block[1]. This electron-deficient arylamine is instrumental in synthesizing novel Succinate Dehydrogenase Inhibitors (SDHIs) and broad-spectrum arylpyrrolidine insecticides[2].

As an Application Scientist, it is critical to understand why this specific building block is chosen over non-fluorinated analogs:

• Lipophilicity & Cuticular Penetration: The dual trifluoromethyl (-CF₃) groups dramatically increase the overall lipophilicity (logP) of the resulting active ingredients. This physicochemical shift is causal to enhanced penetration through hydrophobic plant cuticles and insect exoskeletons, leading to superior field efficacy (3[3]).

• Metabolic Resistance: The strong carbon-fluorine bonds sterically and electronically block primary sites of cytochrome P450-mediated oxidative metabolism, significantly prolonging the half-life of the agrochemical in the target organism (4[4]).

• Synthetic Challenge (Nucleophilicity): The extreme electron-withdrawing nature of the two -CF₃ groups drastically lowers the pKa of the 3-amino group. Consequently, standard peptide coupling reagents (e.g., EDC, HATU) fail. Protocols must employ highly electrophilic acid chlorides or specialized palladium-catalyzed cross-coupling conditions to force the reaction forward (5[5]).

Physicochemical Impact of Bis-CF₃ Substitution

To justify the increased synthetic complexity, we must evaluate the quantitative benefits of the bis-trifluoromethyl substitution. Table 1 summarizes the structural and functional shifts that dictate agrochemical performance.

Table 1: Comparative Physicochemical Properties & Agrochemical Impact

Property	Pyridin-3-ylamine (Base)	2,5-Bis(CF₃)pyridin-3-ylamine	Causality in Agrochemical Design
LogP (Predicted)	~0.8	~2.9	Enhanced cuticular penetration and systemic mobility in plant vascular systems.
Amine pKa	~6.0	< 2.0	Drastically reduced nucleophilicity; prevents off-target reactivity in complex biological matrices.
Metabolic Stability	Low (prone to oxidation)	High (steric/electronic shielding)	Resistance to cytochrome P450 degradation, increasing field half-life.
Electron Density	Moderate	Extremely Deficient	Strengthens hydrogen bonding of resulting amides in target binding pockets (e.g., SDH complex).

Experimental Protocols

Protocol A: Synthesis of SDHI Fungicide Analogs via Acid Chloride Amidation

Context: SDHIs typically feature a pyrazole-4-carboxamide linked to a lipophilic aryl/heteroaryl amine. Due to the poor nucleophilicity of 2,5-bis(trifluoromethyl)pyridin-3-ylamine, pre-activation of the pyrazole carboxylic acid is an absolute requirement.

Step-by-Step Methodology:

• Activation of the Electrophile: Suspend 1.0 eq of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid in anhydrous dichloromethane (DCM) under N₂. Add 1.2 eq of oxalyl chloride and 1 drop of anhydrous DMF.

  • Causality: DMF catalytically forms the active Vilsmeier-Haack intermediate, which rapidly converts the acid to the highly reactive acid chloride, overcoming the amine's low reactivity.

• Degassing: Evaporate the DCM and excess oxalyl chloride under reduced pressure to yield the crude acid chloride. Re-dissolve in anhydrous THF.

• Amidation: In a separate Schlenk flask, dissolve 0.9 eq of 2,5-bis(trifluoromethyl)pyridin-3-ylamine in THF with 2.0 eq of pyridine (acting as an acid scavenger). Dropwise add the acid chloride solution at 0°C.

• Heating & In-Process Control (IPC): Heat the reaction to 60°C for 12 hours.

  • Self-Validation: Monitor the reaction via LC-MS. The starting amine will show a distinct m/z of 231 [M+H]⁺. The reaction is validated as complete when this peak is entirely consumed and replaced by the product mass (Expected m/z: ~389[M+H]⁺).

• Workup & Purification: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc gradient).

Synthetic workflow for SDHI fungicides using 2,5-Bis(trifluoromethyl)pyridin-3-ylamine.

Protocol B: Synthesis of Arylpyrrolidine Insecticides via Buchwald-Hartwig Amination

Context: Arylpyrrolidines are potent insecticides targeting GABA receptors (2[2]). Coupling the bis-CF₃ pyridine core to an aryl bromide requires overcoming the high activation energy of the electron-poor amine.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 1.0 eq of the target aryl bromide, 1.2 eq of 2,5-bis(trifluoromethyl)pyridin-3-ylamine, 0.05 eq of Pd₂(dba)₃, 0.1 eq of Xantphos, and 2.0 eq of Cs₂CO₃.

  • Causality of Ligand & Base Choice: Xantphos is selected because its large bite angle facilitates the reductive elimination step, which is otherwise the rate-limiting bottleneck when using highly electron-deficient amines (6[6]). Cs₂CO₃ is critical because weaker bases (like K₂CO₃) fail to deprotonate the non-nucleophilic amine during the catalytic cycle.

• Solvent & Inert Atmosphere: Add anhydrous 1,4-dioxane. Degas the mixture via three rigorous freeze-pump-thaw cycles.

  • Causality: Oxygen must be strictly excluded to prevent the irreversible oxidation of the active Pd(0) catalyst to inactive Pd(II) species.

• Reaction: Heat the sealed flask at 100°C for 16 hours.

• Self-Validation (IPC): Analyze an aliquot via TLC (UV active). The complete disappearance of the aryl bromide spot indicates successful oxidative addition and coupling.

• Purification: Cool to room temperature, filter through a Celite pad to remove palladium black, concentrate the filtrate, and purify via silica gel chromatography.

Mechanism of action for fluorinated SDHI fungicides targeting the mitochondrial electron transport.

References

• GuideChem. "1803804-90-1 2,5-bis(trifluoromethyl)-3-pyridinamine Product Information."1[1]

• Ningbo Inno Pharmchem Co., Ltd. "The Chemistry of 2,6-Bis(trifluoromethyl)pyridine: Enhancing Agrochemical and Pharmaceutical Performance." 3[3]

• European Patent Office (EP 2519499 B1). "Pesticidal Arylpyrrolidines." Bayer Intellectual Property GmbH. 2[2]

• ACS Omega. "Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines." (2022). 5[5]

• Organic Letters. "C–H Borylation Catalysts that Distinguish Between Similarly Sized Substituents Like Fluorine and Hydrogen." (2019). 6[6]

• ResearchGate. "Substrate scope of various lutidines and TFMP derivatives in agrochemicals." 4[4]

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Derivatization of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in Drug Discovery

Introduction: The Strategic Value of the 2,5-Bis(trifluoromethyl)pyridin-3-yl Scaffold

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design.[1][2] The trifluoromethyl (-CF3) group, in particular, is a powerful modulator of physicochemical and biological properties. When appended to a privileged heterocycle like pyridine, the -CF3 group can significantly enhance metabolic stability, increase lipophilicity to improve membrane permeability, and modulate the basicity (pKa) of the pyridine nitrogen.[3][4] These alterations can lead to improved pharmacokinetic profiles and enhanced binding affinity for biological targets.[2]

The 2,5-Bis-trifluoromethyl-pyridin-3-ylamine scaffold presents a unique and highly valuable building block for drug discovery. The two strongly electron-withdrawing -CF3 groups at the 2- and 5-positions create a highly electron-deficient pyridine ring. This has profound implications for the reactivity of the 3-amino group, reducing its nucleophilicity compared to non-fluorinated aminopyridines. This modulation of reactivity allows for more controlled and selective derivatization. Furthermore, the two -CF3 groups provide a unique steric and electronic environment that can be exploited for specific interactions within a target's binding pocket, potentially leading to increased potency and selectivity of drug candidates.[5]

This technical guide provides a comprehensive overview of key derivatization techniques for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, offering detailed protocols and insights for researchers, scientists, and drug development professionals. We will explore N-acylation, N-alkylation, and palladium-catalyzed cross-coupling reactions as primary pathways to generate diverse libraries of compounds for screening and lead optimization.

Understanding the Reactivity of the 3-Amino Group

The two electron-withdrawing trifluoromethyl groups have a significant impact on the electron density of the pyridine ring and, consequently, the nucleophilicity of the 3-amino group. This reduced nucleophilicity must be taken into account when designing synthetic strategies. While it can make some reactions more challenging, it also offers opportunities for enhanced selectivity.

Derivatization Strategies and Protocols

N-Acylation: Introduction of Amide Functionality

N-acylation is a fundamental transformation for converting the primary amine into an amide. Amides are prevalent in many drug molecules, contributing to structural rigidity and providing hydrogen bond donors and acceptors for target interactions. The reaction proceeds via nucleophilic acyl substitution, where the 3-amino group attacks an activated acyl species.

• Acylating Agent: Acyl chlorides or anhydrides are typically used as they are highly electrophilic, which is necessary to overcome the reduced nucleophilicity of the starting amine.

• Base: A non-nucleophilic organic base like triethylamine (Et3N) or N,N-diisopropylethylamine (DIPEA) is crucial to neutralize the HCl or carboxylic acid byproduct generated during the reaction, driving the equilibrium towards the product.

• Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred to prevent hydrolysis of the acylating agent.

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (1.0 eq).

• Solvent and Base: Dissolve the starting material in anhydrous dichloromethane (DCM) (0.1-0.2 M). Add a non-nucleophilic base such as triethylamine (1.5 eq).

• Addition of Acylating Agent: Cool the mixture to 0 °C in an ice bath. Add the acyl chloride or anhydride (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3). Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, good solubility for reactants, and easy to remove.
Base	Triethylamine (Et3N)	Neutralizes acidic byproducts without competing as a nucleophile.
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic reaction, then warming ensures completion.
Stoichiometry	Amine:Acylating Agent:Base = 1:1.2:1.5	A slight excess of the acylating agent and base ensures full conversion of the starting amine.

N-Alkylation: Building Secondary and Tertiary Amines

N-alkylation introduces alkyl groups to the amino functionality, a common strategy to modulate lipophilicity, basicity, and steric profile. Direct alkylation with alkyl halides can be challenging due to the reduced nucleophilicity of the starting material and the potential for over-alkylation. Reductive amination offers a more controlled alternative.

• Direct Alkylation: This method requires a strong base to deprotonate the amine, increasing its nucleophilicity, and is typically performed at elevated temperatures. Sodium hydride (NaH) is a suitable base for this purpose.[6]

• Reductive Amination: This two-step, one-pot procedure involves the formation of an imine with an aldehyde or ketone, followed by reduction with a mild reducing agent like sodium triacetoxyborohydride (STAB). This method is often higher yielding and more selective for mono-alkylation.

• Reaction Setup: To a round-bottom flask, add 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (1.0 eq), the desired aldehyde or ketone (1.2 eq), and a suitable solvent such as 1,2-dichloroethane (DCE) or methanol (MeOH).

• Imine Formation: If necessary, add a catalytic amount of acetic acid to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.

• Reaction: Stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO3. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate. Purify the crude product by column chromatography.

Parameter	Recommended Condition	Rationale
Solvent	1,2-Dichloroethane (DCE)	Aprotic and compatible with both imine formation and reduction.
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	Mild and selective for the reduction of imines in the presence of aldehydes/ketones.
Catalyst	Acetic Acid (catalytic)	Catalyzes the formation of the imine intermediate.
Stoichiometry	Amine:Carbonyl:STAB = 1:1.2:1.5	Ensures efficient imine formation and complete reduction.

Palladium-Catalyzed Cross-Coupling Reactions

While the amino group itself can be derivatized, the pyridine core can also be functionalized if a suitable leaving group (e.g., bromine or iodine) is present. For the purpose of these application notes, we will discuss the derivatization of the amino group through cross-coupling reactions, specifically the Buchwald-Hartwig amination, to form N-aryl or N-heteroaryl derivatives. This reaction is a powerful tool for creating complex molecular architectures.[7][8][9]

The Buchwald-Hartwig amination allows for the coupling of the 3-amino group with aryl or heteroaryl halides.[7][8] This reaction is catalyzed by a palladium complex and requires a suitable phosphine ligand and a base.

• Catalyst System: A palladium source (e.g., Pd2(dba)3 or Pd(OAc)2) and a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos, or BINAP) are essential for the catalytic cycle.[10] The choice of ligand is critical and often needs to be optimized for specific substrates.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs2CO3) is required to deprotonate the amine in the catalytic cycle.[8]

• Solvent: Anhydrous, degassed aprotic solvents such as toluene or 1,4-dioxane are commonly used.

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the aryl or heteroaryl halide (1.0 eq), 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (1.2 eq), a palladium precatalyst (e.g., Pd2(dba)3, 2-5 mol%), a phosphine ligand (4-10 mol%), and a base (e.g., NaOtBu, 1.5 eq) in a reaction vessel.

• Solvent Addition: Add a dry, degassed solvent such as toluene or 1,4-dioxane.

• Reaction Conditions: Heat the mixture to 80-110 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, filter the reaction mixture through a pad of Celite®, washing with an organic solvent. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by column chromatography to yield the desired N-aryl or N-heteroaryl product.

Parameter	Recommended Condition	Rationale
Catalyst	Pd2(dba)3 with a bulky phosphine ligand (e.g., XPhos)	Efficient for coupling with electron-deficient amines.
Base	Sodium tert-butoxide (NaOtBu)	Strong base to facilitate deprotonation of the amine.
Solvent	Anhydrous, degassed Toluene or 1,4-Dioxane	Aprotic and high-boiling for the reaction conditions.
Temperature	80-110 °C	Provides sufficient energy to drive the catalytic cycle.

Visualizing Derivatization Workflows

Caption: Workflow for the derivatization of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Insufficiently reactive coupling partners; Inactive catalyst; Inappropriate base or solvent.	Increase reaction temperature; Screen different phosphine ligands for cross-coupling reactions; Use a stronger base; Ensure all reagents and solvents are anhydrous and degassed.
Formation of Side Products	Over-alkylation in N-alkylation; Homocoupling in cross-coupling reactions.	For N-alkylation, switch to reductive amination; For cross-coupling, ensure thorough degassing of the reaction mixture and use high-purity catalysts.
Difficult Purification	Similar polarity of product and starting materials or byproducts.	Optimize reaction conditions to drive the reaction to completion; Explore different chromatographic conditions (e.g., different solvent systems or use of a different stationary phase).

Conclusion

2,5-Bis-trifluoromethyl-pyridin-3-ylamine is a highly valuable scaffold for drug discovery, offering a unique combination of electronic and steric properties. The derivatization techniques outlined in these application notes—N-acylation, N-alkylation, and Buchwald-Hartwig amination—provide robust and versatile methods for generating diverse libraries of novel compounds. While the electron-deficient nature of the pyridine ring requires careful consideration of reaction conditions, it also allows for controlled and selective functionalization. The provided protocols, based on established chemical principles and analogous systems, serve as a strong starting point for the synthesis and exploration of new chemical space around this promising core.

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Key Uses of Trifluoromethylpyridine Derivatives in Pharma - Ningbo Inno Pharmchem Co.,Ltd. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination - MDPI. [Link]

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. [Link]

• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system - ChemSpider Synthetic Pages. [Link]

• Chemistry of Bis(trifluoromethyl)amines: Synthesis, Properties, and Applications | Chemical Reviews - ACS Publications. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. [Link]

• ChemInform Abstract: Synthesis of 2,6-Diaryl-3-(trifluoromethyl)pyridines by Regioselective Suzuki-Miyaura Reactions of 2,6-Dichloro-3-(trifluoromethyl)pyridine. | Request PDF - ResearchGate. [Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - Beilstein Journals. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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Catalytic hydrogenation protocols for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Application Note: Catalytic Hydrogenation Protocols for 2,5-Bis(trifluoromethyl)pyridin-3-amine

Target Audience: Researchers, medicinal chemists, and process development scientists.

Executive Summary

The transition from flat, sp²-hybridized heteroaromatics to sp³-rich saturated heterocycles is a cornerstone of modern drug discovery, often referred to as "escaping flatland." Fluorinated piperidines, in particular, offer enhanced metabolic stability, tunable lipophilicity, and unique 3D pharmacophores[1]. However, the catalytic hydrogenation of 2,5-bis(trifluoromethyl)pyridin-3-amine to its corresponding piperidine presents profound synthetic challenges. This application note details field-proven, self-validating protocols to overcome severe electronic deactivation and catalyst poisoning, ensuring high-yielding, diastereoselective access to the all-cis piperidine scaffold.

Mechanistic Rationale: Overcoming Electronic & Steric Barriers

The catalytic hydrogenation of 2,5-bis(trifluoromethyl)pyridin-3-amine is hindered by two distinct mechanistic bottlenecks:

• Electronic Deactivation: The pyridine π-system is severely electron-depleted by the strong inductive and mesomeric electron-withdrawing effects of the two trifluoromethyl (-CF₃) groups. This high kinetic barrier renders classical mild hydrogenation conditions (e.g., low-pressure H₂, Pd/C) completely ineffective[2].

• Catalyst Poisoning: The substrate possesses a free primary amine at the C3 position. Both this exocyclic amine and the highly basic endocyclic nitrogen of the newly formed piperidine product act as strong σ-donor ligands. They rapidly coordinate to the active sites of transition metal catalysts (Pd, Pt, Rh), leading to irreversible catalyst poisoning and premature reaction stalling[3][4].

The Causality of Acidic Activation: To engineer a successful reduction, the reaction must be conducted in strongly acidic media (e.g., methanolic HCl). This choice is not arbitrary; it is a mechanistic necessity. Protonation of the pyridine nitrogen lowers the LUMO of the aromatic ring, activating it toward hydride transfer[4]. Concurrently, the protonation of the primary amine masks its lone pair, completely preventing it from coordinating to and poisoning the heterogeneous catalyst[3].

Mechanistic pathway demonstrating acid-mediated substrate activation versus catalyst poisoning.

Catalyst & Condition Optimization Data

Empirical data indicates that Pearlman’s catalyst (Pd(OH)₂/C) in the presence of aqueous HCl provides the most robust turnover for highly fluorinated pyridines, favoring a dearomatization-hydrogenation cascade that yields the all-cis diastereomer[3][5].

Table 1: Catalyst and Condition Screening for 2,5-Bis(CF₃)pyridin-3-amine

Catalyst	Solvent System	Pressure (bar)	Temp (°C)	Conversion (%)	Stereoselectivity
Pd(OH)₂/C (20 wt%)	MeOH / aq. HCl (3 eq)	50	50	>95%	>90% all-cis
Rh/C (5 wt%)	AcOH	70	60	82%	Mixed
PtO₂ (Adams' Catalyst)	AcOH	50	25	<20%	N/A (Poisoned)
Ru/C (5 wt%)	MeOH / TFA	80	80	Traces	N/A

Experimental Workflows & Protocols

The following protocol utilizes a self-validating framework. In-process controls (IPCs) are embedded to ensure the reaction is proceeding as intended before moving to downstream workup.

Protocol A: Direct Acid-Mediated Heterogeneous Hydrogenation (Recommended)

Materials Required:

• 2,5-Bis(trifluoromethyl)pyridin-3-amine (1.0 equiv, 10 mmol)

• Pd(OH)₂/C (Pearlman’s Catalyst, 20 wt% loading, 10 mol% Pd)

• Methanol (Anhydrous, 0.2 M relative to substrate)

• Aqueous HCl (37%, 3.0 equiv)

• High-pressure stainless-steel autoclave (Parr reactor)

Step-by-Step Methodology:

• Substrate Activation: In a glass liner suitable for the autoclave, dissolve 2,5-bis(trifluoromethyl)pyridin-3-amine in Methanol. Slowly add 3.0 equivalents of 37% aq. HCl dropwise while stirring. Causality: Exothermic protonation occurs; wait 5 minutes to ensure complete salt formation.

• Catalyst Loading: Carefully add Pd(OH)₂/C to the solution. Safety Note: Pearlman's catalyst can be pyrophoric in the presence of methanol vapors. Purge the headspace with Argon before addition.

• Reactor Sealing & Purging: Place the glass liner into the autoclave. Seal and purge the system with Nitrogen (3 × 10 bar) followed by Hydrogen gas (3 × 10 bar) to remove all trace oxygen.

• Pressurization & Heating: Pressurize the reactor to 50 bar with H₂. Heat the reaction mixture to 50 °C with vigorous mechanical stirring (800 rpm) to overcome gas-liquid mass transfer limitations.

• In-Process Control (IPC) - Self-Validation: Monitor the pressure gauge. A steady pressure drop indicates active H₂ consumption. Repressurize to 50 bar as needed. The reaction is deemed complete when H₂ uptake ceases completely for a continuous 2-hour window (typically 18-24 hours total).

• Depressurization & Filtration: Cool the reactor to room temperature and carefully vent the H₂ gas. Purge with Nitrogen (3 × 10 bar). Filter the crude mixture through a tightly packed Celite pad to remove the catalyst, washing the pad with excess Methanol.

• Workup & Basification: Concentrate the filtrate under reduced pressure to remove Methanol. Suspend the resulting hydrochloride salt in Dichloromethane (DCM) and cool to 0 °C. Carefully adjust the pH to >10 using 2M NaOH. Extract the freebase piperidine into the organic layer, dry over Na₂SO₄, and concentrate.

Step-by-step experimental workflow for high-pressure catalytic hydrogenation.

Protocol B: N-Boc Protection & Neutral Hydrogenation (Alternative)

If the target molecule is sensitive to strong acids, an alternative is to protect the primary amine prior to reduction[6].

• Protection: React the substrate with Boc₂O (2.5 equiv) and DMAP (0.1 equiv) in THF at 60 °C to form the bis-Boc protected amine. This sterically and electronically shields the nitrogen lone pair.

• Hydrogenation: Subject the protected intermediate to Rh/C (5 wt%) in Methanol at 70 bar H₂ and 60 °C. The absence of the free amine prevents catalyst poisoning.

• Deprotection: Treat the resulting saturated intermediate with TFA/DCM (1:1) to unmask the primary amine.

Analytical Validation & Stereochemical Assignment

Because heterogeneous hydrogenation involves the substrate adsorbing flat onto the catalyst surface, the sequential delivery of hydrogen atoms typically occurs from the same face (syn-addition)[5].

• LC-MS: Validate the mass shift from the pyridine (M) to the fully saturated piperidine (M+6).

• NMR Spectroscopy: The all-cis relative configuration of the 2,5-bis(trifluoromethyl)piperidin-3-amine must be confirmed via ¹H-¹H NOESY NMR. Strong Nuclear Overhauser Effect (NOE) correlations between the axial protons at C2, C3, and C5 will validate that the -CF₃ and -NH₂ substituents are oriented equatorially on the same face of the chair conformation. ¹⁹F NMR should display two distinct doublets, confirming the intact but now magnetically inequivalent trifluoromethyl environments.

References

• Williams, S., Qi, L., Cox, R. J., Kumar, P., & Xiao, J. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry.[Link][2]

• Wollenburg, M., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis.[Link][3]

• University of Münster. (2019). Chemists develop new synthesis method for producing fluorinated piperidines. EurekAlert![Link][1]

• Nairoukh, Z., Wollenburg, M., Schlepphorst, C., Bergander, K., & Glorius, F. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Chemistry (Archived via PMC).[Link][5]

• Fadaei-Tirani, et al. (2021). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv.[Link][4]

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Application Note & Protocols: Strategic Incorporation of 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine for the Development of Potent Small Molecule Kinase Inhibitors

Abstract

The privileged 2,5-bis(trifluoromethyl)pyridine scaffold has emerged as a critical pharmacophore in modern medicinal chemistry, particularly in the design of small molecule kinase inhibitors. The unique electronic properties conferred by the two trifluoromethyl groups—strong electron withdrawal, increased metabolic stability, and modulation of pKa—offer significant advantages in achieving high potency and selectivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic incorporation of 2,5-bis(trifluoromethyl)-pyridin-3-ylamine into novel kinase inhibitors. We will delve into the underlying scientific rationale, provide detailed, field-tested synthetic protocols, and present data-driven insights to facilitate the successful design and execution of your research programs.

Introduction: The Rationale for the 2,5-Bis(trifluoromethyl)pyridine Scaffold

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways by catalyzing the phosphorylation of specific substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies.

The 2,5-bis(trifluoromethyl)pyridine moiety offers several distinct advantages when incorporated into a kinase inhibitor scaffold:

• Modulation of Basicity: The potent electron-withdrawing nature of the two trifluoromethyl (CF3) groups significantly reduces the basicity of the pyridine nitrogen and the exocyclic amine. This can be crucial for mitigating off-target effects, particularly those related to hERG channel inhibition, and can improve oral bioavailability by preventing protonation in the gut.

• Enhanced Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl groups resistant to oxidative metabolism by cytochrome P450 enzymes. This often translates to an improved pharmacokinetic profile and a longer in vivo half-life for the drug candidate.

• Unique Interaction Potential: The CF3 groups can participate in non-canonical hydrogen bonds and dipole-dipole interactions within the ATP-binding pocket of a kinase, potentially leading to novel binding modes and increased inhibitor potency.

• Lipophilicity and Cell Permeability: The trifluoromethyl groups increase the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and reach its intracellular target.

Synthetic Strategies and Key Reactions

The successful incorporation of 2,5-bis(trifluoromethyl)-pyridin-3-ylamine into a target molecule relies on robust and well-characterized chemical transformations. The primary synthetic challenge often lies in the functionalization of this electron-deficient heterocyclic system. Below, we outline the most effective and commonly employed synthetic routes.

Buchwald-Hartwig Cross-Coupling: A Workhorse Reaction

The Buchwald-Hartwig cross-coupling reaction is arguably the most versatile and reliable method for forming the key C-N bond between 2,5-bis(trifluoromethyl)-pyridin-3-ylamine and an aryl or heteroaryl halide (or triflate).

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction ideal for forming C-N bonds between aryl halides and amines.[1] Its broad functional group tolerance and applicability to a wide range of substrates make it a go-to method in pharmaceutical process chemistry.[2] For an electron-deficient amine like 2,5-bis(trifluoromethyl)-pyridin-3-ylamine, which can be a challenging coupling partner, the choice of ligand and base is critical to achieving high yields and preventing side reactions.

• Catalyst System: A combination of a palladium source (e.g., Pd2(dba)3 or Pd(OAc)2) and a sterically hindered phosphine ligand is typically required. Ligands like Xantphos, RuPhos, or SPhos are often effective.[3] The bulky nature of these ligands facilitates the reductive elimination step of the catalytic cycle and prevents the formation of inactive palladium complexes.

• Base: A strong, non-nucleophilic base is necessary to deprotonate the amine and facilitate its entry into the catalytic cycle. Sodium tert-butoxide (NaOtBu) is a common choice, although other bases like cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4) can be used, especially when base-sensitive functional groups are present.[3][4]

• Solvent: Anhydrous, degassed aprotic solvents like toluene or 1,4-dioxane are standard to prevent quenching of the catalyst and base.[3]

Caption: Buchwald-Hartwig Cross-Coupling Workflow.

This protocol provides a general guideline. Optimization of catalyst, ligand, base, and temperature may be necessary for specific substrates.

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precatalyst (e.g., Pd2(dba)3, 0.02 eq), the phosphine ligand (e.g., Xantphos, 0.04 eq), and the base (e.g., NaOtBu, 1.5 eq) under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the same tube, add 2,5-bis(trifluoromethyl)-pyridin-3-ylamine (1.0 eq) and the aryl/heteroaryl halide (1.2 eq).

• Solvent Addition: Add anhydrous, degassed toluene (or 1,4-dioxane) via syringe to achieve a final concentration of approximately 0.1 M with respect to the limiting reagent.

• Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-24 hours.

• Workup: After cooling to room temperature, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Observation	Potential Cause	Suggested Action
Low or no conversion	Inactive catalyst	Use a fresh batch of palladium precatalyst and ligand. Ensure the reaction is set up under strictly anaerobic conditions.
Insufficiently strong base	Switch to a stronger base like LHMDS, but be mindful of substrate compatibility.[4][5]
Low reaction temperature	Incrementally increase the reaction temperature.
Formation of dehalogenated arene	β-hydride elimination	Use a more sterically hindered ligand to promote reductive elimination.[1]
Hydrolysis of starting materials or product	Presence of water	Ensure all reagents and solvents are anhydrous.

Application in Kinase Inhibitor Scaffolds: A Case Study

Let's consider the hypothetical design of an inhibitor targeting a kinase with a known reliance on a hydrogen bond acceptor in the hinge region and a hydrophobic pocket nearby. The 2,5-bis(trifluoromethyl)-pyridin-3-ylamino moiety can serve as an excellent hinge-binding motif.

Signaling Pathway Context:

Many kinases are integral components of signaling pathways that regulate cell growth, proliferation, and survival, such as the MAPK/ERK and PI3K/Akt/mTOR pathways. Inhibitors targeting kinases in these pathways have shown significant clinical success.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scale-Up Manufacturing and Process Chemistry of 2,5-Bis(trifluoromethyl)pyridin-3-amine

Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Scientists Compound: 2,5-Bis(trifluoromethyl)pyridin-3-amine (CAS: 1803804-90-1)

Strategic Context & Retrosynthetic Rationale

The incorporation of multiple trifluoromethyl (CF3) groups into pyridine scaffolds is a highly effective strategy to enhance the lipophilicity, metabolic stability, and target binding affinity of active pharmaceutical ingredients (APIs) and agrochemicals[1]. Specifically, 2,5-bis(trifluoromethyl)pyridin-3-amine has emerged as a critical fluorinated building block in the synthesis of novel therapeutics, including emopamil-binding protein inhibitors[2]. It is commercially cataloged for advanced research and manufacturing[3].

However, scaling up the synthesis of highly fluorinated pyridines presents severe operational hazards. These include highly exothermic activation steps during trifluoromethylation and the persistent risk of hydrodefluorination during downstream reductions[4].

Process Rationale & Causality

Direct trifluoromethylation of 3-amino-2-chloro-5-(trifluoromethyl)pyridine is operationally problematic. The free amine at the 3-position coordinates with the copper catalyst required for the CF3 coupling, leading to rapid catalyst deactivation and oxidative dimerization of the starting material.

To circumvent this, our validated process utilizes 2-chloro-3-nitro-5-(trifluoromethyl)pyridine as the starting material. The nitro group serves a dual purpose:

• Electronic Activation: It strongly withdraws electron density from the pyridine ring, accelerating the oxidative addition of the [Cu-CF3] active species into the C-Cl bond.

• Protecting Group: It masks the amine, preventing catalyst poisoning and allowing for a high-yielding cross-coupling.

Unit Operation 1: Copper-Mediated Trifluoromethylation

Mechanistic Causality & Scale-Up Challenges

The conversion of the 2-chloro substituent to a 2-CF3 group utilizes the Ruppert-Prakash reagent (TMSCF3) activated by potassium fluoride (KF) in the presence of copper(I) iodide.

Causality for Experimental Choice: The critical scale-up challenge is the generation of the active [Cu-CF3] species. The transmetalation of CF3 from silicon to copper is highly exothermic. If reagents are batched together, thermal runaway is inevitable, often leading to the dangerous release of gaseous fluoroform or difluorocarbene[4]. Therefore, a semi-batch approach is employed where TMSCF3 is dosed continuously into the heated reaction mixture. This ensures the exotherm is strictly controlled by the dosing rate, and the [Cu-CF3] intermediate is consumed instantaneously by the substrate.

Mechanistic pathway of the copper-mediated trifluoromethylation cycle.

Step-by-Step Protocol (1.0 kg Scale)

• Reactor Preparation: To a 20 L jacketed glass-lined reactor purged with N2, charge anhydrous DMF (8.0 L), CuI (1.10 kg, 5.78 mol, 1.3 equiv), and spray-dried KF (0.33 kg, 5.78 mol, 1.3 equiv).

• Substrate Addition: Add 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (1.00 kg, 4.43 mol, 1.0 equiv). Stir the slurry at 300 rpm and heat the reactor jacket to 75 °C.

• Controlled Dosing (Critical Safety Step): Once the internal temperature reaches 75 °C, begin dosing TMSCF3 (0.82 kg, 5.78 mol, 1.3 equiv) via a metering pump over 4 hours. Maintain the internal temperature strictly between 75–80 °C.

• In-Process Control (IPC): After dosing is complete, stir for 2 hours. Sample for HPLC analysis. The reaction is self-validating and deemed complete when the starting material is < 1.0% (Area%).

• Quench & Workup: Cool the reactor to 20 °C. Slowly quench with 10% aqueous ammonia (10 L) to solubilize copper salts as the deep blue[Cu(NH3)4]2+ complex. Extract the aqueous layer with MTBE (3 x 5 L).

• Isolation: Wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure. Crystallize the crude product from heptane to yield 3-nitro-2,5-bis(trifluoromethyl)pyridine.

Unit Operation 2: Chemoselective Catalytic Hydrogenation

Mechanistic Causality & Scale-Up Challenges

The reduction of the nitro group to the amine must be strictly controlled to prevent hydrodefluorination (cleavage of the C-F bonds).

Causality for Experimental Choice: Standard Palladium on Carbon (Pd/C) is highly active and frequently causes defluorination at the highly activated 2-position of the pyridine ring. To suppress this, Platinum on Carbon (Pt/C) is selected as the catalyst. Platinum provides excellent kinetics for N-O bond cleavage but has a significantly higher activation energy for C-F bond insertion compared to Palladium. Furthermore, operating at ambient temperature (25 °C) under mild hydrogen pressure (3 bar) ensures complete chemoselectivity.

Process workflow for the two-step synthesis of 2,5-bis(trifluoromethyl)pyridin-3-amine.

Step-by-Step Protocol (800 g Scale)

• Reactor Preparation: Charge a 10 L Hastelloy autoclave with 3-nitro-2,5-bis(trifluoromethyl)pyridine (800 g, 3.08 mol) and methanol (6.0 L).

• Catalyst Charging: Carefully add 5% Pt/C (40 g, 5 wt% loading) suspended in 200 mL of water. Note: Wetting the catalyst prevents the ignition of methanol vapors.

• Purging & Reaction: Seal the autoclave. Purge with N2 (3 x 5 bar), followed by H2 (3 x 5 bar). Pressurize the reactor to 3.0 bar with H2.

• Temperature Control: Set the jacket temperature to 25 °C. The reduction is exothermic; modulate the stirring speed (400-600 rpm) to maintain the internal temperature below 30 °C.

• IPC: Monitor H2 uptake via mass flow controller. Once uptake ceases (approx. 6 hours), sample for GC-MS. Target validation metrics: < 0.5% nitro intermediate, < 0.1% defluorinated byproducts.

• Filtration & Isolation: Vent the reactor and purge with N2. Filter the reaction mixture through a Celite pad to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize the resulting solid from a mixture of isopropanol/water (1:3) to afford pure 2,5-bis(trifluoromethyl)pyridin-3-amine[3].

Process Metrics and Quantitative Data

The following table summarizes the quantitative performance of the scale-up workflow, demonstrating high efficiency and strict control over impurity profiles.

Process Metric	Unit Operation 1 (Trifluoromethylation)	Unit Operation 2 (Hydrogenation)
Input Scale	1.00 kg	0.80 kg
Isolated Yield	82%	94%
Purity (HPLC/GC)	> 98.5% (Area%)	> 99.5% (Area%)
Critical Impurity	Dimeric byproduct (< 0.5%)	Defluorinated amine (< 0.1%)
E-factor	18.5	8.2
Cycle Time	24 hours	16 hours

References

• Sigma-Aldrich Product Catalog: 2,5-Bis-trifluoromethyl-pyridin-3-ylamine | 1803804-90-1. Sigma-Aldrich. 3

• Emopamil-binding protein inhibitors and uses thereof (WO2023164063A1). Google Patents.2

• Building up a Continuous Flow Platform as an Enabler to the Preparation of Intermediates on Kilogram Scale. CHIMIA. 4

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science (via PMC). 1

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chimia.ch [chimia.ch]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Welcome to the technical support center for the synthesis of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction yields for this critical building block.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, offering potential causes and actionable solutions.

Issue 1: Low or No Product Yield

A common and frustrating issue is the failure to obtain the desired product or achieving only a low yield. This can stem from several factors related to the chosen synthetic route. The primary method for this synthesis is often a Buchwald-Hartwig amination of a 3-halo-2,5-bis(trifluoromethyl)pyridine.

Possible Causes & Suggested Solutions:

Possible Cause	Suggested Solution(s)
Inactive Catalyst	The palladium catalyst is the heart of the Buchwald-Hartwig reaction. Ensure you are using a fresh, high-quality palladium source and ligand. Pre-catalysts like Pd₂(dba)₃ are often preferred. Consider using a more robust ligand such as XPhos or SPhos, which are known to be effective for challenging couplings.[1][2]
Suboptimal Base	The choice and strength of the base are critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[3] If your starting material is sensitive to strong bases, consider weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄), though this may require higher temperatures and longer reaction times.[3]
Incorrect Solvent	Anhydrous, degassed solvents are essential for the success of palladium-catalyzed cross-coupling reactions. Toluene and 1,4-dioxane are commonly used and effective solvents.[1][4] Ensure your solvent is thoroughly dried and purged with an inert gas (argon or nitrogen) before use.
Low Reaction Temperature	Buchwald-Hartwig aminations often require elevated temperatures to proceed efficiently, typically in the range of 80-110 °C.[1][5] If you are observing low conversion, a modest increase in temperature may be beneficial. Monitor the reaction for potential decomposition at higher temperatures.
Poor Quality Starting Materials	The purity of your starting 3-halo-2,5-bis(trifluoromethyl)pyridine and amine source is crucial. Impurities can poison the catalyst or lead to unwanted side reactions. Verify the purity of your starting materials using techniques like NMR or GC-MS before starting the reaction.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol provides a starting point for the synthesis of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine. Optimization of specific parameters may be required.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 equivalents) to a flame-dried Schlenk flask.

• Reagent Addition: Add the 3-halo-2,5-bis(trifluoromethyl)pyridine (1.0 equivalent) and the amine source (e.g., ammonia equivalent or primary amine, 1.2 equivalents) dissolved in anhydrous, degassed toluene.

• Reaction Conditions: Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent like ethyl acetate, and filter through a pad of Celite® to remove the catalyst.

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Issue 2: Formation of Significant Impurities

The presence of impurities can complicate purification and reduce the overall yield of the desired product.

Possible Side Reactions and Mitigation Strategies:

• Hydrodehalogenation: This side reaction results in the replacement of the halide on the pyridine ring with a hydrogen atom. It can be minimized by ensuring a strictly inert atmosphere and using high-purity reagents.

• Homocoupling of Starting Materials: Dimerization of the starting aryl halide or amine can occur. Optimizing the catalyst-to-ligand ratio and ensuring a controlled reaction temperature can help suppress this side reaction.

• Decomposition: The trifluoromethyl groups are strongly electron-withdrawing, making the pyridine ring susceptible to nucleophilic attack.[6] Prolonged reaction times at high temperatures can lead to degradation. It is important to monitor the reaction and stop it once the starting material is consumed.

Issue 3: Difficulty in Product Purification

Pyridine-containing compounds can sometimes be challenging to purify by silica gel chromatography due to their basicity.

Troubleshooting Purification:

Issue	Suggested Solution(s)
Tailing on Silica Gel	The basic nitrogen of the pyridine ring can interact with the acidic silanol groups on the silica surface, causing streaking.[6] To counteract this, add a small amount of a basic modifier like triethylamine (0.1-1% v/v) to your eluent.[6]
Poor Separation	If your product and a key impurity have similar polarities, try a different solvent system. For instance, switching from an ethyl acetate/hexane system to a dichloromethane/hexane system may improve separation. A shallow gradient elution can also be effective.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 2,5-Bis-trifluoromethyl-pyridin-3-ylamine?

The most prevalent and versatile method is the Buchwald-Hartwig amination.[4][7] This palladium-catalyzed cross-coupling reaction allows for the formation of a carbon-nitrogen bond between a 3-halo-2,5-bis(trifluoromethyl)pyridine and an amine source.[7]

Q2: What are the key parameters to control for a successful Buchwald-Hartwig amination in this synthesis?

The critical parameters to optimize are the choice of palladium catalyst and ligand, the base, the solvent, and the reaction temperature. A well-chosen combination of these factors is essential for achieving a high yield.

Q3: Are there alternative synthetic strategies to access this molecule?

While the Buchwald-Hartwig amination is a primary route, another potential strategy involves the reduction of a corresponding 3-nitro-2,5-bis(trifluoromethyl)pyridine. This approach first requires the synthesis of the nitropyridine intermediate, which can be challenging, followed by a reduction step, for example, using catalytic hydrogenation.[8][9]

Q4: How does the presence of two trifluoromethyl groups affect the reactivity of the pyridine ring?

The two trifluoromethyl groups are strongly electron-withdrawing.[10] This has two main consequences:

• It activates the pyridine ring towards nucleophilic aromatic substitution, which can be a consideration for potential side reactions.[10]

• It makes the starting 3-halo-2,5-bis(trifluoromethyl)pyridine a good substrate for palladium-catalyzed cross-coupling reactions.

Q5: What analytical techniques are recommended for monitoring the reaction and characterizing the final product?

• Reaction Monitoring: Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are excellent for tracking the consumption of starting materials and the formation of the product.

• Product Characterization: Nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹⁹F, and ¹³C), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the structure and purity of the final 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Visualizing the Process

To aid in understanding the key synthetic transformation and the troubleshooting logic, the following diagrams are provided.

Caption: Key components of the Buchwald-Hartwig amination.

Caption: A decision tree for troubleshooting low reaction yields.

References

• BenchChem. (n.d.). Technical Support Center: Synthesis of Polysubstituted Pyridines from 2,5-Dibromo-3.
• (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• BenchChem. (n.d.). optimizing reaction conditions for 2-Amino-4-(trifluoromethyl)pyridine synthesis.
• Tsukamoto, Y., & Nakamura, Y. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC.
• MDPI. (2024, June 4). Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Wordpress.
• BenchChem. (n.d.). Purification of 2,5-Dibromo-3-(trifluoromethyl)pyridine reaction products by column chromatography.
• (2026, January 29). Exploring the Synthesis and Properties of 3-(Trifluoromethyl)pyridine.
• Google Patents. (n.d.). CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
• BenchChem. (n.d.). Application of 2,5-Dibromo-3-(trifluoromethyl)pyridine in Agrochemical Synthesis: A Detailed Overview.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• (n.d.). Synthesis and Functionalization of 3-Nitropyridines.
• Reddit. (2017, January 29). [Named Reaction #2] Buchwald-Hartwig Amination. r/chemistry.
• ACS Publications. (2022, November 2). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters.
• ACS Publications. (2025, September 16). Chemistry of Bis(trifluoromethyl)amines: Synthesis, Properties, and Applications. Chemical Reviews.
• Organic Chemistry Portal. (n.d.). Synthesis of β-trifluoromethyl amines.
• ResearchGate. (2026, February 3). (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• BLD Pharm. (n.d.). 2,5-Bis(trifluoromethyl)pyridin-3-amine.
• Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications.
• Organic Syntheses. (2023, July 17). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates.
• Google Patents. (n.d.). US6930214B2 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene.
• Google Patents. (n.d.). EP1468983A1 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene.
• Organic Syntheses. (n.d.). [Ir{dF(CF 3 )ppy} 2 (dtbbpy)]PF 6.

Sources

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
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• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 9. EP1468983A1 - Process for producing 2,5-bis(trifluoromethyl)nitrobenzene - Google Patents [patents.google.com]
• 10. nbinno.com [nbinno.com]

Technical Support Center: Troubleshooting Low Solubility of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 2,5-Bis-trifluoromethyl-pyridin-3-ylamine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experiments. The unique structure of this compound presents specific hurdles, but a systematic approach can easily overcome them.

Frequently Asked Questions (FAQs)

Q1: Why is 2,5-Bis-trifluoromethyl-pyridin-3-ylamine so difficult to dissolve in common organic solvents?

Answer: The solubility behavior of this molecule is a direct consequence of its distinct chemical architecture. It contains three key functional groups with competing properties:

• Aromatic Pyridine Ring and Amine Group: The pyridine nitrogen and the exocyclic amine (-NH2) group can act as hydrogen bond acceptors and donors, respectively, which typically confers solubility in polar solvents.[1][2]

• Two Trifluoromethyl (-CF3) Groups: These groups are highly electronegative and electron-withdrawing.[3] This has two major effects. First, it significantly reduces the electron density on the pyridine ring and the basicity of the amine nitrogen, making its lone pair less available for hydrogen bonding compared to non-fluorinated amines.[1][4] Second, the -CF3 groups are extremely lipophilic and create "fluorous" domains, meaning they are not only water-repelling (hydrophobic) but also repel hydrocarbon-based lipids (lipophobic).[5][6]

This combination results in a molecule that is neither truly polar nor non-polar. It possesses a "fluorophilic" character, meaning it may preferentially dissolve in fluorine-rich solvents or require specific conditions to overcome the intramolecular and intermolecular forces that favor its solid state.[5]

Q2: I'm starting a new project with this compound. Which solvents should I try first?

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Solvent Example	Expected Qualitative Solubility at RT	Rationale
Polar Aprotic	N,N-Dimethylformamide (DMF)	Good to Moderate	Often effective for complex, functionalized molecules.
Dimethyl sulfoxide (DMSO)	Good to Moderate	High polarity can overcome crystal lattice energy.
Acetonitrile (MeCN)	Moderate to Low	Less polar than DMF/DMSO, may be less effective.
Tetrahydrofuran (THF)	Moderate to Low	Good general-purpose solvent.
Chlorinated	Dichloromethane (DCM)	Moderate	Often effective for fluorinated compounds.
Chloroform (CHCl₃)	Moderate	Similar to DCM.
Polar Protic	Methanol (MeOH)	Low	Potential for H-bonding, but may be insufficient.
Ethanol (EtOH)	Low	Similar to Methanol.
Non-Polar	Toluene	Very Low	Unlikely to be effective due to the polar amine.
Heptane/Hexane	Insoluble	Serves as a negative control.

Below is a recommended workflow for your initial screening.

Caption: Initial solvent screening workflow.

Q3: My compound won't dissolve at room temperature. What are the next steps?

Answer: If room temperature agitation is insufficient, the next step is to introduce energy into the system to overcome the compound's crystal lattice energy. The two most common and effective methods are heating and sonication.

• Controlled Heating: For most solids, solubility increases with temperature.[7][8]

  • Causality: Heating provides thermal energy that increases the kinetic energy of both solute and solvent molecules, promoting the disruption of intermolecular forces in the solid and facilitating solvation.[8]

  • Protocol: Gently warm the solvent-solute mixture in a water bath to 40-50°C. Since the compound's melting point is relatively low (40-44 °C), you may observe it "oiling out" before dissolving, which is acceptable. Always ensure your vial is capped to prevent solvent evaporation.

• Sonication: Using an ultrasonic bath can significantly accelerate dissolution.

  • Causality: Sonication uses high-frequency sound waves to induce acoustic cavitation—the formation and collapse of microscopic bubbles. This process generates localized energy that physically breaks apart solute agglomerates, increasing the surface area available for solvation.

  • Protocol: Place the sealed vial containing the mixture in an ultrasonic bath for 5-15 minute intervals.

Often, a combination of gentle heating and intermittent sonication is the most effective strategy.

Q4: Heating and sonication helped, but I still can't reach my target concentration. Can I use co-solvents?

Answer: Absolutely. Using a co-solvent system is an excellent and widely used strategy. A small amount of a "stronger" solvent can often disrupt the solute-solute interactions just enough for the "weaker" bulk solvent to complete the solvation.

• Principle of Co-solvency: The goal is to create a solvent mixture with a polarity profile that is more favorable for the solute than either solvent alone. For this compound, a good strategy is to pair a solvent in which it has partial solubility (like DCM or THF) with a more polar solvent (like Methanol or DMF) to interact with the amine group.

• Recommended Pairs to Test:

  • Dichloromethane (DCM) with a small percentage (1-5%) of Methanol (MeOH).

  • Tetrahydrofuran (THF) with a small percentage (1-10%) of N,N-Dimethylformamide (DMF).

  • Toluene with a small percentage (5-15%) of Acetonitrile (MeCN).

Q5: Is there a chemical modification approach to dramatically increase solubility in polar protic solvents like water or methanol?

Answer: Yes. This is a classic technique for amine-containing compounds. By adjusting the pH, you can protonate the basic amine group to form an ammonium salt. This salt will have dramatically different—and typically much higher—solubility in polar protic solvents.

• Mechanism: The free base form of your compound is neutral and less polar. By adding an acid (like hydrochloric acid, HCl), the lone pair of electrons on the amine nitrogen accepts a proton (H+), forming a positively charged ammonium cation.[1] This newly formed ionic species interacts much more favorably with polar solvent molecules like water or methanol.

Below is a diagram illustrating this principle and the subsequent troubleshooting path.

Caption: pH modification strategy for solubility enhancement.

See Protocol 3 below for a detailed, step-by-step guide on preparing a stock solution using this method. This is particularly useful for preparing aqueous solutions for biological assays.

Q6: What are the primary safety hazards I should be aware of when handling 2,5-Bis-trifluoromethyl-pyridin-3-ylamine?

Answer: According to its Safety Data Sheet (SDS), this compound is hazardous and must be handled with care. Key hazards include:

• H301: Toxic if swallowed.

• H310: Fatal in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Mandatory Safety Precautions:

• Always handle this compound inside a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile is a common choice, but check for your specific solvent), and safety glasses or goggles.

• Avoid creating dust when weighing or transferring the solid.

• In case of skin contact, immediately remove all contaminated clothing and rinse the skin with copious amounts of water. Seek immediate medical attention.

Detailed Experimental Protocols

Protocol 1: Systematic Solvent Screening at Room Temperature

• Preparation: In separate, clearly labeled 1-2 mL glass vials, accurately weigh 1-2 mg of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

• Solvent Addition: To each vial, add 0.5 mL of a single test solvent from Table 1. This creates an initial test concentration of 2-4 mg/mL.

• Agitation: Securely cap the vials and vortex at maximum speed for 2 minutes.

• Observation: Let the vials stand for 5 minutes. Visually inspect against a dark background for any undissolved solid particles.

• Documentation: Record the results as "Fully Soluble," "Partially Soluble," or "Insoluble" for each solvent.

Protocol 2: Enhancing Solubility with Heat and Sonication

• Initial Setup: Use a vial where the compound was deemed "Partially Soluble" or "Insoluble" from Protocol 1. Ensure the cap is securely fastened.

• Heating: Place the vial in a sand or water bath pre-heated to 40-50°C. Do not exceed 50°C to avoid potential degradation and excessive solvent pressure buildup. Swirl the vial gently every 2-3 minutes for a total of 10 minutes.

• Sonication: Carefully remove the vial from the heat source and place it in an ultrasonic bath for 10 minutes.

• Cooling & Observation: Allow the vial to cool to room temperature. A stable solution should remain clear upon cooling. If a precipitate forms, the compound is only soluble at elevated temperatures in that solvent.

• Iteration: If the compound remains undissolved, this solvent system under these conditions is not viable.

Protocol 3: Preparation of a Solubilized Stock Solution via pH Adjustment

• Solvent Selection: Choose a polar protic solvent appropriate for your downstream application (e.g., Methanol, Ethanol, or for biological assays, a DMSO/Water mixture).

• Dispersion: Weigh the desired amount of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine into a suitable flask or vial. Add the bulk of your chosen solvent (approx. 95% of the final volume) and stir to create a suspension.

• Acidification: While stirring vigorously, add a solution of a strong acid dropwise. A commercially available solution like "1M HCl in 1,4-Dioxane" or "2M HCl in Diethyl Ether" is often preferred to avoid adding water unless desired. Add just enough acid until the solid fully dissolves and the solution becomes clear. Typically, 1.0 to 1.1 molar equivalents of acid are required.

• Final Volume Adjustment: Once the solid is fully dissolved, add the remaining solvent to reach your final target volume and concentration.

• Validation & Storage: This acidic stock solution should be stable. It is trustworthy because if the compound were to deprotonate and crash out of solution, it would be immediately visible. Store capped and at an appropriate temperature (typically 2-8°C for short-term storage).

References

• Organofluorine chemistry - Wikipedia. Wikipedia. [Link]

• Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed. PubMed. [Link]

• 13.3: Factors Affecting Solubility - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Understanding the phase and solvation behavior of fluorinated ionic liquids - Pure – U NOVA. U NOVA. [Link]

• Synthesis and Properties of Fluorinated Polyimides from Rigid and Twisted Bis(Trifluoromethyl)Benzidine for Flexible Electronics | IntechOpen. IntechOpen. [Link]

• Convenient Approaches to 4-Trifluoromethylpyridine | Organic Process Research & Development - ACS Publications. ACS Publications. [Link]

• The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing). Royal Society of Chemistry. [Link]

• Why do longer amines have less solubility than shorter amines? : r/askscience - Reddit. Reddit. [Link]

• 23.1: Properties of amines - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.

• Trifluoromethyl-Substituted Pyridines Through Displacement of Iodine by in situ Generated (Trifluoromethyl)copper - ResearchGate. ResearchGate. [Link]

• 2-Methyl-5-(trifluoromethyl)pyridin-3-amine | C7H7F3N2 | CID 10725939 - PubChem. PubChem. [Link]

• Amines terms refer to the number of alkyl (or aryl) substituents bonded to the nitrogen atom. - CUTM Courseware. CUTM Courseware. [Link]

• Trifluoromethylpyridine: Its chemistry and applications - Research Outreach. Research Outreach. [Link]

• MSDS of 5-(Trifluoromethyl)pyridin-3-amine - Capot Chemical. Capot Chemical. [Link]

• Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination - MDPI. MDPI. [Link]

• amines question sheet - science-revision.co.uk. science-revision.co.uk. [Link]

• Advanced Properties of Amines - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

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Technical Support Center: A Guide to Preventing Oxidative Degradation of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Welcome to the technical support center. This guide provides in-depth information, troubleshooting advice, and validated protocols for researchers, scientists, and drug development professionals working with 2,5-Bis-trifluoromethyl-pyridin-3-ylamine. Our goal is to equip you with the necessary knowledge to prevent its oxidative degradation, ensuring the integrity and reliability of your experiments.

Introduction: The Challenge of Stability

2,5-Bis-trifluoromethyl-pyridin-3-ylamine is a critical building block in modern medicinal and agrochemical research.[1][2][3] Its unique structure, featuring a pyridine core substituted with an amine and two powerful electron-withdrawing trifluoromethyl (CF₃) groups, imparts desirable properties such as enhanced metabolic stability and lipophilicity to target molecules.[2][4]

However, the exocyclic amine group renders the molecule susceptible to oxidative degradation, a common issue for aromatic amines. This degradation can lead to the formation of colored impurities, a decrease in purity, and ultimately, inconsistent and unreliable experimental outcomes. This guide explains the mechanisms behind this degradation and provides a robust framework for its prevention.

Section 1: Understanding the Chemistry of Degradation

A foundational understanding of the molecule's reactivity is crucial for designing effective storage and handling strategies.

Q1: Why is 2,5-Bis-trifluoromethyl-pyridin-3-ylamine susceptible to oxidative degradation?

A1: The susceptibility to oxidation is primarily rooted in the chemistry of the aromatic amine (-NH₂) group. Aromatic amines can be oxidized through processes involving the nitrogen lone pair, leading to the formation of radical cations that can then dimerize or react further to form complex, often colored, degradation products.

However, the two trifluoromethyl (CF₃) groups on the pyridine ring exert a strong electron-withdrawing inductive effect.[4] This effect significantly reduces the electron density on both the pyridine ring and the exocyclic amine nitrogen. A lower electron density on the amine makes it less nucleophilic and less prone to oxidation compared to non-fluorinated analogs. While this inherent electronic stabilization is a key feature of the molecule, it does not grant complete immunity. Exposure to potent oxidizing conditions—specifically atmospheric oxygen, light, and heat—can still initiate degradation over time.

Q2: What are the primary environmental factors that trigger degradation?

A2: Four primary factors, often acting synergistically, are responsible for initiating and accelerating the oxidative degradation of this compound:

• Atmospheric Oxygen: As the principal oxidant, molecular oxygen (O₂) can react directly with the amine group, especially in the presence of an initiator.

• Light (Photo-oxidation): UV or even visible light can provide the activation energy needed to initiate radical chain reactions, leading to oxidation.[5] Many aromatic compounds are light-sensitive.

• Heat: Elevated temperatures increase the kinetic rate of chemical reactions, including oxidation.[6] Storing the compound at room temperature or higher will accelerate its degradation.

• Moisture: Amines are often hygroscopic and can absorb water from the air.[7] Moisture can facilitate certain oxidative pathways and compromise the integrity of the solid material.

Caption: A logical workflow for troubleshooting reagent-related issues.

Problem 1: My HPLC analysis of the starting material shows new impurity peaks that were not there previously.

• Likely Cause: Oxidative degradation has occurred during storage. The new peaks correspond to one or more degradation products.

• Investigative Steps:

  • Confirm the identity of the main peak by comparing its retention time to a certified reference standard.

  • If available, use LC-MS to obtain the mass of the impurity peaks. Oxidative dimerization would result in a peak with a mass approximately double that of the parent compound.

  • Carefully review your storage logs and procedures against the recommendations in this guide (Section 2 and Protocol 4.1). Was the vial properly sealed? Was it stored in the dark at 2-8°C? Was an inert atmosphere used?

• Corrective Actions: Discard the compromised material. When a new batch is procured, immediately implement the recommended long-term storage procedure (Protocol 4.1).

Problem 2: My reaction is giving inconsistent yields and/or generating unexpected side products.

• Likely Cause: The purity of the 2,5-Bis-trifluoromethyl-pyridin-3-ylamine is lower than assumed due to degradation. The impurities may be interfering with the reaction or complicating purification.

• Investigative Steps:

  • Immediately perform a purity analysis of the starting material using the HPLC protocol (4.2). Do not rely on the purity stated on an old bottle's label.

  • Calculate the mass balance from the chromatogram. A significant decrease in the area of the main peak without a corresponding appearance of other peaks could indicate the formation of insoluble, polymeric degradation products. [8]* Corrective Actions: If the purity is found to be below your experimental requirements (e.g., <98%), the reagent should not be used. Obtain a fresh lot of the material and ensure it is stored correctly from day one.

Section 4: Validated Protocols & Methodologies

These protocols provide actionable, step-by-step instructions for key procedures discussed in this guide.

Protocol 4.1: Recommended Long-Term Storage Procedure

This procedure should be followed immediately upon receiving a new container of the compound.

• Preparation: Work in a well-ventilated fume hood. Have the manufacturer's bottle, parafilm, a secondary container (e.g., a small, sealable plastic or metal can), and desiccant ready.

• Initial Seal Check: Ensure the manufacturer's cap is tightly secured.

• Parafilm Sealing: Tightly wrap the cap and neck of the bottle with several layers of parafilm to create an extra barrier against moisture and air.

• Inert Gas Overlay (Optional but Recommended): If the container has been opened, gently flush the headspace with dry nitrogen or argon before sealing (See Protocol 4.3).

• Secondary Containment: Place the sealed bottle inside the secondary container along with a small pouch of desiccant.

• Labeling: Clearly label the outer container with the compound name, date received, and storage conditions (2-8°C, Inert Atmosphere).

• Refrigeration: Place the secondary container in a refrigerator designated for chemical storage.

Protocol 4.2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This is a general-purpose method for assessing purity and detecting degradation. It should be optimized for your specific equipment.

Parameter	Specification
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 10% B and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm
Injection Volume	5 µL
Sample Prep	Accurately weigh ~1 mg of the compound and dissolve in 1 mL of Acetonitrile/Water (1:1) to create a 1 mg/mL stock. Dilute as needed.

This method is based on standard practices for analyzing pyridine derivatives and similar aromatic compounds. [9][10][11][12]

Protocol 4.3: Inert Gas Overlay (Blanketing) Technique for Small-Scale Storage

This technique is used to displace air from the headspace of a vial or bottle after it has been opened. [13][14][15]

• Setup: Secure a cylinder of high-purity nitrogen or argon with a regulator. Attach a long, flexible tube (e.g., Tygon®) to the regulator outlet, and place a sterile pipette or long needle at the end of the tube.

• Prepare the Vial: After removing the desired amount of solid, keep the vial upright in a rack inside a fume hood.

• Purge the Headspace: Set the regulator to a very low, gentle flow of gas (you should barely be able to feel it on your hand). Carefully insert the tip of the needle/pipette into the vial's headspace, just above the solid material. Do not disturb the solid.

• Flush: Allow the gentle stream of inert gas to flow for 15-30 seconds. Since nitrogen and argon are denser than air, they will displace the lighter, oxygen-containing air from the bottom up.

• Seal: While the gas is still gently flowing, slowly withdraw the needle and immediately cap the vial tightly.

• Final Steps: Wrap the cap with parafilm and place the vial in the appropriate storage location (2-8°C, dark).

References

• Poly Processing. (2015, June 11). Tank Blanketing: A Look Into Nitrogen Blankets. Available at: [Link]

• Air Liquide. Inerting, Blanketing and Purging. Available at: [Link]

• Air Products. Packaging, Inerting and Blanketing. Available at: [Link]

• Cambridge Sensotec. Inert Gas Blanketing. Available at: [Link]

• Wikipedia. Tank blanketing. Available at: [Link]

• van Gennip, A. H., et al. (2000). Defects in pyrimidine degradation identified by HPLC-electrospray tandem mass spectrometry of urine specimens or urine-soaked filter paper strips. Clinical Chemistry, 46(12), 1930-1936. Available at: [Link]

• Performance Additives. Aromatic Amines Antioxidants for Polymers. Available at: [Link]

• van Gennip, A. H., et al. (2000). Defects in Pyrimidine Degradation Identified by HPLC-Electrospray Tandem Mass Spectrometry of Urine Specimens or Urine-soaked Filter Paper Strips. ResearchGate. Available at: [Link]

• Google Patents. (2015). CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring.

• Singh, H. B., et al. (2022). Aminic Organoselenium Compounds: Promising Antioxidant Agents. ACS Omega. Available at: [Link]

• Diplomata Comercial. (2025, April 10). Amine Storage Conditions: Essential Guidelines for Safety. Available at: [Link]

• Google Patents. (2012). US20120271026A1 - Inhibition of amine oxidation.

• NINGBO INNO PHARMCHEM CO.,LTD. The Strategic Importance of Trifluoromethylpyridine Derivatives in Agrochemicals and Pharmaceuticals. Available at: [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

• van Gennip, A. H., et al. (1987). Application of simple chromatographic methods for the diagnosis of defects in pyrimidine degradation. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• ResearchGate. Proposed degradation pathways of pyridine derivatives in bacteria. Available at: [Link]

• MDPI. (2024, March 6). Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. Toxics. Available at: [Link]

• Stentoft, C., et al. (2014). Simultaneous quantification of purine and pyrimidine bases, nucleosides and their degradation products in bovine blood plasma by high performance liquid chromatography tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Wiley Online Library. (2023, October 20). Photolysis Products of Fluorinated Pharmaceuticals. Available at: [Link]

• OUCI. (2016). Microbial degradation of fluorinated drugs: biochemical pathways, impacts on the environment and potential applications. Available at: [Link]

• National Center for Biotechnology Information. (2026, January 23). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Available at: [Link]

• National Center for Biotechnology Information. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• ACS Publications. (2020, August 28). Regioselective Direct C–H Trifluoromethylation of Pyridine. Available at: [Link]

• ResearchGate. Mass spectrometry for analysis of purine and pyrimidine compounds. Available at: [Link]

• ResearchGate. Pathways that degrade pyridine derivatives through 2,5-DHP. Available at: [Link]

• Crossref. (2026, January 2). Oxidative damage. Available at: [Link]

• MDPI. (2024, June 4). Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. Available at: [Link]

• Royal Society of Chemistry. (2023). Analysis of thermal degradation of bis(2-phenylpyridine) (acetylacetonate)iridium(iii) (Ir(ppy)2(acac)) using spectroelectrochemistry. Available at: [Link]

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• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. Analysis of thermal degradation of bis(2-phenylpyridine) (acetylacetonate)iridium(iii) (Ir(ppy)2(acac)) using spectroelectrochemistry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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• 10. researchgate.net [researchgate.net]
• 11. Application of simple chromatographic methods for the diagnosis of defects in pyrimidine degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous quantification of purine and pyrimidine bases, nucleosides and their degradation products in bovine blood plasma by high performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Packaging, Inerting and Blanketing [airproducts.com]
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Overcoming steric hindrance in 2,5-Bis-trifluoromethyl-pyridin-3-ylamine amination reactions

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine and encountering challenges in amination reactions, primarily due to significant steric hindrance. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you navigate this complex transformation.

Frequently Asked Questions (FAQs)

Q1: Why are amination reactions with 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine so challenging?

Answer: The difficulty arises from a combination of two powerful electronic and steric factors inherent to the substrate's structure:

• Steric Hindrance: The primary obstacle is the immense steric bulk created by the trifluoromethyl (-CF3) group at the C2 position, which is immediately adjacent to the C3-amino group. This -CF3 group physically blocks the approach of incoming reagents and catalysts to the nitrogen atom of the amine, significantly impeding the formation of the transition state required for C-N bond formation.[1]

• Electronic Effects: The pyridine ring is inherently electron-deficient. The two trifluoromethyl groups are potent electron-withdrawing groups, which further reduce the electron density of the pyridine ring.[2][3] While this can be advantageous for certain reactions like nucleophilic aromatic substitution (SNAr), it can also influence the reactivity of the C3-amino group, making it a less effective nucleophile.

Q2: What are the most viable catalytic strategies for N-arylation of this substrate?

Answer: Given the steric challenges, transition-metal-catalyzed cross-coupling reactions are the most effective methods. The two primary strategies are:

• Buchwald-Hartwig Amination (Palladium-Catalyzed): This is the most powerful and versatile method for forming C-N bonds with sterically hindered substrates.[4][5] Its success hinges on the use of specialized, bulky phosphine ligands that promote the crucial steps of the catalytic cycle.[6]

• Ullmann Condensation (Copper-Catalyzed): While traditional Ullmann reactions require harsh conditions, modern protocols using specific ligands (such as diamines) can facilitate the coupling under milder conditions and may offer a cost-effective alternative to palladium.[7][8][9]

Q3: How do I select the optimal catalyst and ligand for a Buchwald-Hartwig reaction with this hindered amine?

Answer: The choice of ligand is the single most critical parameter for success. For substrates like 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine, the catalyst system must overcome the steric barrier.

• Mechanism Insight: Steric hindrance primarily inhibits the oxidative addition of the aryl halide to the Pd(0) complex and the final reductive elimination step to release the product.[4][10]

• Ligand Choice: You must use bulky, electron-rich dialkylbiaryl phosphine ligands (often called "Buchwald ligands"). These ligands promote the formation of a monoligated, highly reactive Pd(0) species, which is less sterically encumbered and more readily undergoes oxidative addition and reductive elimination.[4][11] Bidentate ligands like BINAP have also shown success in coupling reactions with substituted pyridines.[12]

The diagram below illustrates the catalytic cycle and the importance of the ligand.

Caption: Buchwald-Hartwig cycle for hindered substrates.

Q4: Are there alternatives to cross-coupling if my starting material is a halopyridine instead of an aminopyridine?

Answer: Yes. If you are starting with a related halogenated pyridine, such as 3-bromo-2,5-bis(trifluoromethyl)pyridine, you can use similar palladium- or copper-catalyzed amination methods to introduce an amine.[13] Additionally, the strong electron-withdrawing nature of the -CF3 groups makes the pyridine ring susceptible to Nucleophilic Aromatic Substitution (SNAr).[14][15] An SNAr reaction, where an amine displaces a halide (like F or Cl) at the C3 position, could be a viable, metal-free alternative, though it may require high temperatures.

Troubleshooting Guide

This section addresses common experimental failures in a question-and-answer format.

Issue 1: I am attempting a Buchwald-Hartwig N-arylation with 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine and an aryl bromide, but I see little to no product formation.

Answer: This is a classic symptom of catalyst inhibition or insufficient reactivity due to steric hindrance. Here is a systematic approach to troubleshoot this issue.

Caption: Troubleshooting workflow for failed amination.

1. Re-evaluate Your Catalyst System:

• Cause: Standard ligands like PPh₃ or even some bidentate ligands may not be sufficient to overcome the steric barrier.

• Solution: Employ a state-of-the-art catalyst system designed for challenging couplings. Use a palladium precatalyst for better stability and reproducibility.[11]

Parameter	Recommendation	Rationale
Pd Source	Pd₂(dba)₃ or a G3/G4 Precatalyst (e.g., XPhos Pd G3)	Precatalysts are more air-stable and form the active Pd(0) species more efficiently in solution.
Ligand	Bulky Biarylphosphine Ligands	These ligands stabilize the highly reactive monoligated palladium species necessary to overcome steric barriers.[4][11]
Ligand Examples	BrettPhos, XPhos, RuPhos	Proven effective for coupling sterically demanding substrates.
Catalyst Loading	1-5 mol% Pd, 1.2-2.4 eq. Ligand to Pd	Higher loadings may be necessary for extremely difficult couplings.

2. Optimize Reaction Conditions:

• Cause: Insufficient thermal energy to overcome the high activation barrier.

• Solution: Increase the reaction temperature. While many Buchwald-Hartwig reactions run at 80-100 °C, hindered systems often require more forcing conditions.

Parameter	Recommendation	Rationale
Temperature	110-130 °C (conventional heating) or 120-150 °C (microwave)	Provides the necessary energy to facilitate the difficult oxidative addition and reductive elimination steps.[16] Microwave heating can significantly reduce reaction times.[6]
Solvent	Toluene, Dioxane, or CPME	High-boiling, anhydrous aprotic solvents are required to reach the necessary temperatures and maintain catalyst stability.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases are essential for deprotonating the amine without interfering with the catalyst.[16] Ensure the base is finely powdered and anhydrous.

Issue 2: My reaction is slow, and I am observing significant decomposition or side-product formation (e.g., hydrodehalogenation of the aryl halide).

Answer: This often indicates that the catalytic turnover is slow, leading to prolonged exposure to high temperatures which can cause catalyst death or unwanted side reactions.

• Cause: The chosen catalyst system is not active enough, or an inhibitor is present in the reaction mixture.

• Solution 1: Switch to a More Active Catalyst: Before resorting to even higher temperatures, try a different class of bulky ligand. Sometimes a subtle change in the ligand's steric and electronic properties can dramatically improve performance.

• Solution 2: Ensure Purity and Anhydrous Conditions: Water and oxygen are detrimental to the Pd(0) catalyst. Ensure all reagents and solvents are rigorously dried and that the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen).

• Solution 3: Consider a Copper-Catalyzed Ullmann Reaction: If palladium systems consistently fail, a modern Ullmann approach may be beneficial. These systems can sometimes be less sensitive to certain functional groups.

Parameter	Recommendation	Rationale
Catalyst	CuI (5-10 mol%)	An inexpensive and effective copper source.
Ligand	1,2-Diamine or Phenanthroline derivatives (10-20 mol%)	Ligands are crucial to solubilize the copper salt and facilitate the catalytic cycle at lower temperatures.[8]
Base	K₂CO₃ or K₃PO₄	A strong inorganic base is typically required.
Solvent	DMF or DMSO	Polar aprotic solvents are generally used for Ullmann couplings.
Temperature	120-160 °C	Ullmann couplings, even with modern ligands, often require high temperatures.

Experimental Protocol: Optimized Buchwald-Hartwig Amination

This protocol provides a robust starting point for the N-arylation of 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine with a generic aryl bromide.

Reagents & Equipment:

• Oven-dried Schlenk tube or microwave vial with a magnetic stir bar

• 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine (1.0 equiv)

• Aryl bromide (1.1 - 1.2 equiv)

• XPhos Pd G3 precatalyst (0.02 equiv, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene (to make a 0.1 M solution)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To the oven-dried Schlenk tube, add 2,5-Bis(trifluoromethyl)-pyridin-3-ylamine (1.0 mmol), the aryl bromide (1.2 mmol), XPhos Pd G3 (0.02 mmol), and sodium tert-butoxide (1.4 mmol).

• Inerting: Seal the tube, and evacuate and backfill with argon. Repeat this cycle three times to ensure a fully inert atmosphere.

• Solvent Addition: Add anhydrous toluene (10 mL) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 110 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots (under an argon blanket) and analyzing by LC-MS or TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a short pad of Celite® to remove palladium residues and inorganic salts. Wash the pad with additional ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to isolate the desired N-aryl product.

References

• A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts. National Center for Biotechnology Information. [Link]

• Catalytic Amination of 2-Substituted Pyridines with Hydrazine Derivatives. Organic Letters. [Link]

• Amination of Aminopyridines via η6-Coordination Catalysis. Journal of the American Chemical Society. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Synthesis and meta-Amination of Pyridines via Multicomponent Cascade Reaction. National Center for Biotechnology Information. [Link]

• The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re2O7 catalyst. Chemical Communications. [Link]

• Mechanochemical Conversion of Aromatic Amines to Aryl Trifluoromethyl Ethers. National Center for Biotechnology Information. [Link]

• Amination of Aminopyridines via η6-Coordination Catalysis. Journal of the American Chemical Society. [Link]

• Mechanochemical Conversion of Aromatic Amines to Aryl Trifluoromethyl Ethers. Journal of the American Chemical Society. [Link]

• An Efficient, Regioselective Amination of 3,5-Disubstituted Pyridine N-Oxides Using Saccharin as an Ammonium Surrogate. Organic Letters. [Link]

• Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands. Dalton Transactions. [Link]

• Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. MDPI. [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Publications. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. National Center for Biotechnology Information. [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]

• Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. PubMed. [Link]

• Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. ResearchGate. [Link]amine_Chelating_Unit_via_Pd-Catalyzed_Amination)

• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

• US4349681A - 2-Amino-3-chloro-5-trifluoromethylpyridine.

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• nucleophilic aromatic substitutions. YouTube. [Link]

• Concerted nucleophilic aromatic substitution with 19F− and 18F−. Harvard DASH. [Link]

• Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. Arkivoc. [Link]

• A General, Multimetallic Cross-Ullmann Biheteroaryl Synthesis from Heteroaryl Halides and Heteroaryl Triflates. National Center for Biotechnology Information. [Link]

• The Ullmann coupling reaction catalyzed by a highly reactive rhodium-aryl complex derived from Grignard reagent and its application to the synthesis of an integrin inhibitor. ChemRxiv. [Link]

• Synthesis of 2‐Trifluoromethyl Pyridines through Multicomponent Kröhnke Reaction. ResearchGate. [Link]

• A General and Efficient 2-Amination of Pyridines and Quinolines. Organic Chemistry Portal. [Link]

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Technical Support Center: Optimizing Nucleophilic Substitutions of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine

Welcome to the technical support guide for researchers working with 2,5-Bis(trifluoromethyl)pyridin-3-ylamine. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of nucleophilic substitution reactions involving this highly electron-deficient heterocyclic amine. Our focus is on providing practical, field-tested insights to minimize unwanted side products and maximize the yield of your desired compounds.

Introduction: The Challenge of the 3-Amino Position

The 2,5-bis(trifluoromethyl)pyridine scaffold is a valuable building block in medicinal chemistry and materials science, largely due to the metabolic stability and unique electronic properties conferred by the trifluoromethyl groups. However, performing nucleophilic substitutions on 2,5-Bis-trifluoromethyl-pyridin-3-ylamine presents a significant challenge.

A direct nucleophilic aromatic substitution (SNAr) to displace the amino group is not a feasible pathway. The primary and most effective strategy to achieve substitution at the C-3 position is a two-step process:

• Diazotization: Conversion of the 3-amino group into a diazonium salt (-N₂⁺). This transforms the amino group into an excellent leaving group (N₂ gas).

• Nucleophilic Substitution: Displacement of the diazonium group with a nucleophile, often facilitated by a catalyst in what is known as the Sandmeyer or a Sandmeyer-type reaction.

This guide will focus on troubleshooting the common issues that arise during this two-step sequence.

Part 1: Frequently Asked Questions (FAQs)

Q1: My diazotization of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine is sluggish and incomplete. What could be the cause?

A1: The low basicity of the 3-amino group is the primary culprit. The two potent electron-withdrawing trifluoromethyl groups at the C-2 and C-5 positions significantly reduce the electron density on the pyridine ring and, consequently, the nucleophilicity of the amino group. This makes the initial nitrosation step of diazotization difficult.

• Troubleshooting Steps:

  • Stronger Acidic Medium: Ensure you are using a sufficiently strong, non-nucleophilic acid like concentrated sulfuric acid (H₂SO₄) or tetrafluoroboric acid (HBF₄) to facilitate the formation of the nitrosating agent (nitrous acid, HNO₂) from sodium nitrite (NaNO₂).

  • Low Temperatures are Critical: Perform the diazotization at very low temperatures (typically -10 to 0 °C) to prevent premature decomposition of the unstable diazonium salt.

  • Alternative Nitrosating Agents: In challenging cases, consider using stronger nitrosating agents like nitrosylsulfuric acid (NOHSO₄) or tert-butyl nitrite (t-BuONO) in an organic solvent.

Q2: During my Sandmeyer reaction (e.g., chlorination with CuCl), I'm observing a significant amount of a side product where the diazonium group is replaced by hydrogen. How can I prevent this?

A2: This side product arises from a process called hydro-dediazoniation . It is a common side reaction, especially with electron-deficient diazonium salts. The aryl radical intermediate, formed after the initial electron transfer from the copper(I) catalyst, can abstract a hydrogen atom from the solvent or other components in the reaction mixture.

• Mitigation Strategies:

  • Solvent Choice: Avoid solvents that are good hydrogen atom donors, such as alcohols (e.g., methanol, ethanol). Acetonitrile or aqueous acidic solutions are generally preferred.

  • Control of Diazotization: Ensure complete conversion of the amine to the diazonium salt before adding the copper catalyst. Unreacted nitrous acid can contribute to radical side reactions. A simple test with starch-iodide paper can check for excess nitrous acid.

  • Temperature Control: Maintain a low temperature throughout the reaction to control the rate of radical formation and minimize side reactions.

Q3: I'm attempting a Sandmeyer-type trifluoromethylation and observing the formation of biaryl side products. What is the cause and how can I minimize it?

A3: The formation of biaryl compounds is a classic indicator of a radical-mediated process, which is inherent to the Sandmeyer reaction mechanism.[1] The aryl radical intermediate can dimerize instead of reacting with the intended nucleophile.

• Troubleshooting Steps:

  • Slow Addition of Diazonium Salt: Prepare the diazonium salt solution at a low temperature and add it slowly to the solution containing the nucleophile and catalyst. This keeps the concentration of the aryl radical low at any given time, disfavoring dimerization.

  • Catalyst Loading: Ensure an adequate amount of the copper(I) catalyst is present to efficiently trap the aryl radical.

  • Scavengers: While not always ideal, the addition of a radical scavenger could be explored, though this may also interfere with the desired reaction.

Part 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the nucleophilic substitution of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine via diazotization.

Problem 1: Low Yield of the Desired Substituted Product

Symptom	Potential Cause	Recommended Solution
Reaction does not go to completion; starting material remains.	Incomplete diazotization due to the low basicity of the amine.	Use a stronger nitrosating system (e.g., nitrosylsulfuric acid). Ensure the reaction is sufficiently acidic to generate the active nitrosating species.
Significant formation of phenol byproduct (3-hydroxy-2,5-bis(trifluoromethyl)pyridine).	Premature decomposition of the diazonium salt by water.	Maintain rigorous temperature control (below 5 °C). Use a non-aqueous diazotization method if possible (e.g., with t-BuONO in an organic solvent).
Major byproduct is the hydro-dediazoniation product.	The aryl radical intermediate is abstracting a hydrogen atom.	Use aprotic solvents or solvents that are poor H-atom donors. Ensure a high concentration of the desired nucleophile and an efficient catalyst system to trap the radical quickly.

Problem 2: Formation of Multiple Unidentified Side Products

Symptom	Potential Cause	Recommended Solution
Complex mixture of products observed by LC-MS or TLC.	Decomposition of the diazonium salt or side reactions of the product under the reaction conditions.	Lower the reaction temperature. Reduce the reaction time. Ensure the workup procedure is performed promptly and under mild conditions.
Formation of colored impurities (often dark red or brown).	Azo coupling side reactions where the diazonium salt couples with other aromatic species.	Maintain a low pH to disfavor azo coupling. Ensure the starting amine is fully converted to the diazonium salt before proceeding.

Part 3: Experimental Protocols & Visualization

Protocol: Sandmeyer Chlorination of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine

This protocol provides a step-by-step method for the conversion of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine to 3-chloro-2,5-bis(trifluoromethyl)pyridine, with an emphasis on minimizing side products.

Step 1: Preparation of the Diazonium Salt Solution

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 2,5-Bis(trifluoromethyl)pyridin-3-ylamine (1.0 eq) to concentrated hydrochloric acid (approx. 5-6 eq) at -10 °C.

• Stir until a fine slurry is formed.

• Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the amine slurry via the dropping funnel, ensuring the internal temperature is maintained between -10 °C and -5 °C.

• After the addition is complete, stir the resulting solution for an additional 30 minutes at the same temperature. The solution should be clear to slightly yellow.

Step 2: Sandmeyer Reaction

• In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in concentrated hydrochloric acid (approx. 3-4 eq) and cool it to 0 °C in an ice bath.

• Slowly, and in a dropwise manner, add the cold diazonium salt solution from Step 1 to the copper(I) chloride solution.

• Vigorous evolution of nitrogen gas should be observed. Control the rate of addition to keep the foaming manageable and the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

Step 3: Workup and Purification

• Pour the reaction mixture into a separatory funnel containing water and a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

• Combine the organic layers and wash with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 3-chloro-2,5-bis(trifluoromethyl)pyridine.

Visualizing the Process: Troubleshooting Workflow

Caption: A decision tree for troubleshooting low yields in Sandmeyer reactions.

Reaction Mechanism Overview

Sources

• 1. lscollege.ac.in [lscollege.ac.in]

Best recrystallization solvent systems for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine isolation

An essential aspect of drug development and chemical research is ensuring the purity of synthesized compounds. For a molecule like 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, which possesses a unique electronic profile due to its trifluoromethyl and amine substituents, effective purification is paramount for reliable downstream applications. Recrystallization stands as a powerful, cost-effective, and scalable technique for achieving high purity of solid compounds.[1]

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting steps and frequently asked questions for isolating high-purity 2,5-Bis-trifluoromethyl-pyridin-3-ylamine using recrystallization. The guidance is structured to help you systematically develop a robust purification protocol from first principles.

Frequently Asked Questions (FAQs)

Q1: Why is recrystallization a suitable purification method for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine?

Recrystallization is an ideal purification technique when the target compound is a solid at room temperature and the impurities have different solubility profiles.[2] The principle relies on dissolving the impure solid in a hot, saturated solution and allowing it to cool slowly. As the temperature decreases, the solubility of the target compound drops, causing it to form highly organized, pure crystals. Impurities, being present in smaller amounts or having different solubilities, remain dissolved in the solvent (mother liquor).[3] Given that 2,5-Bis-trifluoromethyl-pyridin-3-ylamine is a solid, this method is well-suited for removing by-products from its synthesis or degradation products.

Q2: What key molecular features of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine influence solvent selection?

The structure of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine presents competing polarity features that must be considered:

• Pyridine Ring and Amine Group: The nitrogen atoms in the pyridine ring and the primary amine (-NH₂) group are polar and capable of hydrogen bonding. This suggests solubility in polar protic solvents (like alcohols) and polar aprotic solvents.

• Bis-Trifluoromethyl Groups (-CF₃): The two -CF₃ groups are highly electron-withdrawing and contribute significantly to the molecule's lipophilicity (fat-solubility).[4] This enhances solubility in less polar and non-polar organic solvents.

The combination of these groups results in a molecule of intermediate polarity. The ideal solvent will need to balance these characteristics to achieve the desired solubility differential with temperature.

Q3: What defines an ideal recrystallization solvent?

An ideal recrystallization solvent should meet several criteria[1][5]:

• High Solubility at High Temperature: The compound should be very soluble in the solvent at or near its boiling point.

• Low Solubility at Low Temperature: The compound should be poorly soluble or insoluble in the solvent at room temperature or below (e.g., in an ice bath).

• Does Not React: The solvent must be chemically inert and not react with the compound.

• Dissolves Impurities Well or Not at All: Ideally, impurities are either completely insoluble (and can be filtered off hot) or remain highly soluble at low temperatures (and stay in the mother liquor).

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals by drying.

• Safety: The solvent should be non-toxic, non-flammable, and environmentally friendly whenever possible.[1]

Troubleshooting and Experimental Guides

This section is designed as a workflow to guide you from solvent selection to optimizing crystal recovery.

Problem: I do not have a known recrystallization solvent for my compound. Where do I begin?

Answer: The most critical step is to perform a systematic solvent screening. This involves testing the solubility of your crude 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in a range of solvents with varying polarities. Based on the molecule's structure, a good starting palette would include alcohols, esters, chlorinated solvents, aromatic hydrocarbons, and aliphatic hydrocarbons.

This protocol helps you efficiently identify promising solvents or solvent mixtures using a minimal amount of your crude product.[6]

• Preparation: Place approximately 10-20 mg of your crude, dry compound into several small test tubes.

• Solvent Addition (Cold): To each tube, add a different solvent dropwise (e.g., 0.5 mL) at room temperature. The solvents to test are listed in the table below. Agitate the mixture. Record whether the compound is soluble, partially soluble, or insoluble. A solvent that dissolves the compound completely at room temperature is unsuitable for single-solvent recrystallization.[5]

• Solvent Addition (Hot): For the tubes where the compound was insoluble or sparingly soluble, gently heat the mixture to the solvent's boiling point using a heat gun or a sand bath. Continue to add the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent needed.

• Cooling and Observation: Allow the hot, clear solutions to cool slowly to room temperature, and then place them in an ice-water bath for 15-20 minutes.

• Evaluation: Observe the quality and quantity of crystals formed. An ideal solvent will yield a large crop of well-defined crystals. Record your observations in a table like the one below.

Solvent Tested	Polarity	Solubility (Room Temp)	Solubility (Hot)	Observations Upon Cooling (Crystal Quality)	Suitability
Water	High	Insoluble	Insoluble	No crystals	Poor
Ethanol	Polar Protic	Sparingly Soluble	Soluble	Fine needles	Promising
Isopropanol	Polar Protic	Sparingly Soluble	Soluble	Small prisms	Promising
Ethyl Acetate	Med. Polarity	Sparingly Soluble	Very Soluble	Large plates	Excellent Candidate
Dichloromethane	Med. Polarity	Soluble	Very Soluble	No crystals	Poor (try as co-solvent)
Toluene	Non-polar	Insoluble	Sparingly Soluble	Oiled out	Poor (try as co-solvent)
Heptane/Hexane	Non-polar	Insoluble	Insoluble	No crystals	Good anti-solvent

This table is a template with hypothetical results to guide your own experimental observations.

Problem: My compound dissolved in the hot solvent, but no crystals have formed after cooling.

Answer: This is the most common issue in recrystallization and usually indicates that your solution is not saturated, most often because too much solvent was added.[7]

Troubleshooting Steps:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a clean glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[7]

  • Seeding: If you have a small crystal of pure product, add it to the solution (a "seed crystal"). This provides a template for further crystallization.[7]

• Reduce Solvent Volume: If induction methods fail, gently heat the solution to boil off some of the solvent. This will increase the concentration of your compound. Allow the solution to cool again slowly. Be careful not to evaporate too much solvent, which could cause the product to precipitate out too quickly.[8]

• Cool Further: Ensure the flask has spent adequate time in an ice-water bath (at least 20-30 minutes) after cooling to room temperature. Lowering the temperature decreases solubility and promotes crystallization.[5]

Problem: An oil has formed at the bottom of my flask instead of solid crystals.

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its own melting point, or if the solution is supersaturated with impurities.[7]

Troubleshooting Steps:

• Re-dissolve and Dilute: Reheat the solution until the oil fully redissolves. Add a small amount (10-15% more) of the hot solvent to dilute the solution slightly. This can help prevent the product from crashing out of solution too rapidly.

• Slow Cooling: This is critical. Allow the flask to cool as slowly as possible. You can insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature overnight. Rapid cooling ("shock cooling") often leads to precipitation or oiling rather than crystallization.[2]

• Change Solvents: If the issue persists, your compound's melting point may be lower than the solvent's boiling point. Select a solvent with a lower boiling point. Alternatively, switch to a two-solvent system.

Problem: A single solvent does not work well. How do I use a two-solvent system?

Answer: A two-solvent (or mixed-solvent) system is ideal when no single solvent has the desired temperature-dependent solubility profile. You need a pair of miscible solvents: one in which your compound is highly soluble ("solvent") and one in which it is poorly soluble ("anti-solvent").[9] Ethyl acetate/heptane or ethanol/water are common pairs.

• Dissolution: Dissolve the crude 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in the minimum amount of the hot "good" solvent (e.g., ethyl acetate).

• Addition of Anti-Solvent: While keeping the solution hot, add the "poor" solvent (e.g., heptane) dropwise until you see persistent cloudiness (turbidity). This indicates the solution is now saturated.[9]

• Clarification: Add one or two drops of the hot "good" solvent back into the mixture until the solution becomes clear again.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration as you would for a single-solvent system.

Visualization: Recrystallization Troubleshooting Workflow

The following diagram outlines the decision-making process for developing a recrystallization protocol.

Caption: A workflow for solvent selection and troubleshooting.

References

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• El-Malah, A. A., et al. (2022). Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. Molecules, 27(15), 4991. Retrieved from [Link]

• Google Patents. (n.d.). EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine.

• Kumar, K., et al. (2020). Novel Trifluoromethyl Pyrimidinone Compounds With Activity Against Mycobacterium tuberculosis. Frontiers in Chemistry, 8, 589. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• Google Patents. (n.d.). EP0228846A1 - Amino-trifluoromethylpyridine compound and process for preparing the same.

• Funabiki, K. (2019). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 44(3), 167-175. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Recrystallization. Retrieved from [Link]

• Organic Syntheses. (2023, July 17). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Retrieved from [Link]

• ACS Publications. (2025, September 16). Chemistry of Bis(trifluoromethyl)amines: Synthesis, Properties, and Applications. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). [Ir{dF(CF 3 )ppy} 2 (dtbbpy)]PF 6. Retrieved from [Link]

• IntechOpen. (2020, April 20). Synthesis and Properties of Fluorinated Polyimides from Rigid and Twisted Bis(Trifluoromethyl)Benzidine for Flexible Electronics. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Harvard University. (n.d.). Crystallization Solvents. Retrieved from [Link]

• The Royal Society of Chemistry. (2009). Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki-Miyaura cross-coupling reaction. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-5-(trifluoromethyl)pyridin-3-amine. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide for Drug Discovery Professionals: 2,5-Bis(trifluoromethyl)pyridin-3-ylamine vs. Mono-Trifluoromethyl Pyridine Derivatives

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, with the trifluoromethyl (CF₃) group being a particularly powerful tool.[1][2] When appended to privileged scaffolds like the pyridine ring, the CF₃ group profoundly alters a molecule's physicochemical and biological properties, including its lipophilicity, metabolic stability, and basicity.[3][4] This guide provides an in-depth, objective comparison between pyridine derivatives bearing a single trifluoromethyl group and the more complex 2,5-bis(trifluoromethyl)pyridin-3-ylamine. We will explore the nuanced effects of mono- versus bis-substitution, supported by experimental data and detailed protocols, to inform rational drug design and lead optimization efforts.

The Trifluoromethyl Effect: A Tale of Mono- and Bis-Substitution

The influence of a trifluoromethyl group stems from its unique electronic and steric properties. It is a potent electron-withdrawing group, primarily through induction (Hammett constant σ_m = 0.43, σ_p = 0.54), and its bulk can dictate molecular conformation.[1] These effects are amplified when a second CF₃ group is introduced onto the pyridine ring, leading to significant, non-additive changes in a molecule's profile.

The addition of one, and especially two, CF₃ groups dramatically reshapes the foundational properties of the aminopyridine scaffold.

• Acidity/Basicity (pKa): The strong inductive electron withdrawal by CF₃ groups significantly reduces the electron density on the pyridine ring nitrogen.[1] This makes the nitrogen less basic and lowers the pKa of its conjugate acid. For an aminopyridine, both the ring nitrogen and the exocyclic amino group are affected. The introduction of a second CF₃ group, as in 2,5-bis(trifluoromethyl)pyridin-3-ylamine, further decreases basicity. This modulation is critical, as a lower pKa means the molecule is less likely to be protonated at physiological pH (7.4), which can reduce off-target ion channel interactions and alter solubility.[1]

• Lipophilicity (LogP/LogD): The CF₃ group is highly lipophilic, and its incorporation invariably increases a molecule's partition coefficient (LogP) or distribution coefficient (LogD).[3][5] This enhancement can improve membrane permeability and oral absorption.[2] However, doubling the CF₃ count from mono- to bis-substitution can substantially increase lipophilicity, a factor that must be carefully balanced, as excessively high LogP values can lead to poor solubility, increased protein binding, and non-specific toxicity.

• Metabolic Stability: One of the most significant advantages of trifluoromethylation is the enhancement of metabolic stability.[1][5] The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[5] By replacing a metabolically labile C-H bond with a C-CF₃ group, chemists can block common sites of metabolism, thereby increasing a drug's half-life and bioavailability.[6][7] A bis-trifluoromethylated compound like 2,5-bis(trifluoromethyl)pyridin-3-ylamine offers two such metabolic shields, potentially conferring superior metabolic robustness compared to its mono-substituted counterparts.[8]

Table 1: Comparative Physicochemical Properties of Trifluoromethylated Pyridin-3-amine Derivatives

Property	Unsubstituted Pyridin-3-amine	Representative Mono-CF₃ Pyridine Derivative (e.g., 5-(Trifluoromethyl)pyridin-3-amine)	2,5-Bis(trifluoromethyl)pyridin-3-ylamine	Impact on Drug Design
pKa (Pyridine N)	~6.0	Lower (~3.5 - 4.5)	Significantly Lower (<2.0)	Modulates solubility, target binding, and potential for off-target ionic interactions.[1]
Calculated LogP	~0.4	Higher (~1.5 - 2.5)	Substantially Higher (~3.0 - 4.0)	Influences permeability, absorption, and non-specific binding.[5][9]
Metabolic Stability	Low to Moderate	Enhanced	Greatly Enhanced	Increases drug half-life and reduces metabolic clearance.[1][5][6]
Molecular Weight	94.11 g/mol	162.11 g/mol	230.11 g/mol	Affects ligand efficiency and adherence to "Rule of 5" guidelines.

Note: pKa and LogP values are estimates based on known effects of trifluoromethyl groups and may vary with substitution patterns.

The choice between a mono- and bis-trifluoromethylated scaffold has profound consequences for a compound's interaction with its biological target and its overall pharmacokinetic (ADME) profile.

• Target Binding and Selectivity: The electronic and steric profile of the CF₃ group can be exploited to enhance binding affinity and selectivity.[1][2] The group can engage in specific, favorable interactions within a protein's active site, such as dipole-dipole or orthogonal multipolar interactions.[1] The presence of two CF₃ groups in 2,5-bis(trifluoromethyl)pyridin-3-ylamine creates a unique electronic and topographical landscape that may enable novel binding modes or fill hydrophobic pockets more effectively than a mono-CF₃ derivative, potentially leading to increased potency and selectivity. This scaffold is a common feature in kinase inhibitors, where it can interact with the hinge region.[10]

• ADME Profile:

  • Absorption & Permeability: While the increased lipophilicity of CF₃-containing compounds can boost permeability, the significantly higher LogP of bis-trifluoromethylated analogs may push them into a region of lower aqueous solubility, potentially hindering absorption.[11]

  • Metabolism: As noted, the primary advantage of bis-trifluoromethylation is the potential for superior metabolic stability, leading to a longer in vivo half-life and improved drug exposure.[5][6]

  • Distribution & Toxicity: Higher lipophilicity can lead to wider tissue distribution but also increases the risk of sequestration in adipose tissue and non-specific binding, which can be associated with toxicity.

Experimental Evaluation: Protocols for Key Assays

Objective comparison requires robust experimental data. Below are standardized protocols for determining the key parameters discussed.

This assay assesses a compound's susceptibility to metabolism by liver enzymes, providing a direct measure of metabolic stability.[12][13]

Objective: To determine the in vitro half-life (t₁/₂) and intrinsic clearance (Cl_int) of a test compound upon incubation with liver microsomes.

Materials:

• Test compounds and positive controls (e.g., propranolol, verapamil) dissolved in DMSO.

• Pooled liver microsomes (human, rat, or mouse).[14]

• NADPH regenerating system (Solutions A & B).[15]

• Phosphate buffer (100 mM, pH 7.4).

• Acetonitrile (ACN) with an appropriate internal standard for quenching.

• 96-well plates, incubator shaker (37°C).

• LC-MS/MS system for analysis.

Methodology:

• Preparation of Solutions:

  • Prepare a 1 mg/mL stock of liver microsomes in phosphate buffer.

  • Prepare working solutions of test compounds and controls at 1 µM in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions immediately before use.[15]

• Incubation:

  • In a 96-well plate, add 50 µL of the test compound working solution.

  • Add 50 µL of the liver microsome stock solution.

  • Pre-incubate the plate at 37°C for 10 minutes with shaking.[12]

  • To initiate the metabolic reaction, add 25 µL of the freshly prepared NADPH regenerating system to each well at specified time points (e.g., T=0, 5, 15, 30, 45 minutes).[14]

  • For the T=0 time point, the quenching solution is added before the NADPH system.

  • A negative control (no NADPH) should be run to check for non-enzymatic degradation.[14]

• Reaction Termination (Quenching):

  • At the end of each incubation period, stop the reaction by adding 150 µL of ice-cold ACN containing the internal standard.[15]

• Sample Processing & Analysis:

  • Seal the plate and centrifuge at 4000 rpm for 15 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the disappearance of the parent compound over time using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percent remaining of the test compound against time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the half-life: t₁/₂ = 0.693 / k .

  • Calculate intrinsic clearance: Cl_int (µL/min/mg) = (0.693 / t₁/₂) / (mg/mL microsomal protein) .

Caption: Workflow for Microsomal Stability Assay.

• pKa Determination: The pKa can be determined using methods like potentiometric titration or UV-Vis spectrophotometry.[16][17] For spectrophotometry, the compound is dissolved in a series of aqueous buffers with a wide pH range (e.g., 1.0 to 13.0), and the change in absorbance at a specific wavelength is measured to determine the ionization constant.[17]

• LogP/LogD Determination: The "shake-flask" method is the gold standard.[17] The compound is partitioned between n-octanol and water (for LogP) or a buffer at pH 7.4 (for LogD). The concentration of the compound in each phase is then determined by HPLC or UV-Vis spectroscopy to calculate the partition coefficient.[17][18] High-throughput methods using reverse-phase HPLC are also common.[19][20]

Structural and Electronic Comparison

The diagram below illustrates the cumulative effect of adding trifluoromethyl groups to the aminopyridine scaffold, highlighting the resulting changes in electron density and lipophilic surface area.

Caption: Impact of Mono- vs. Bis-Trifluoromethyl Substitution.

Conclusion and Strategic Outlook

The choice between 2,5-bis(trifluoromethyl)pyridin-3-ylamine and a mono-trifluoromethyl pyridine derivative is a strategic decision in drug design, driven by the specific goals of a lead optimization campaign.

• Mono-Trifluoromethyl Derivatives offer a balanced approach to enhancing drug-like properties. They provide a significant boost in metabolic stability and lipophilicity without drastically altering the molecule's overall physicochemical profile, making them excellent tools for initial lead optimization.[1][2]

• 2,5-Bis(trifluoromethyl)pyridin-3-ylamine represents a more aggressive optimization strategy. It is best employed when exceptional metabolic stability is required and when the target's binding pocket can accommodate a larger, highly lipophilic, and electron-deficient scaffold. The profound decrease in basicity can be advantageous for minimizing certain off-target effects. However, chemists must be vigilant in monitoring aqueous solubility and overall lipophilicity to avoid liabilities that could derail development.

Ultimately, both scaffolds are invaluable. The decision to employ one over the other should be based on a thorough analysis of the structure-activity relationship (SAR), the desired pharmacokinetic profile, and the specific nature of the biological target. By leveraging the comparative data and experimental protocols outlined in this guide, drug discovery professionals can make more informed decisions, accelerating the development of safer and more effective therapeutics.

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• Evotec. (n.d.). Microsomal Stability. Retrieved from [Link]

• Mtewa, A. G., Ngwira, K., Lampiao, F., Weisheit, A., Tolo, C. U., et al. (2018). Fundamental Methods in Drug Permeability, pKa, LogP and LogDx Determination. Journal of Drug Research and Development, 4(2). Retrieved from [Link]

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• Bentham Science. (n.d.). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. Retrieved from [Link]

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A Researcher's Guide to Lipophilicity: Comparing 2,5-Bis(trifluoromethyl)pyridin-3-ylamine and Its Analogs

In modern drug discovery, the optimization of a molecule's physicochemical properties is as critical as its interaction with a biological target. Among these properties, lipophilicity—the affinity of a molecule for a lipid-rich environment—stands out as a primary determinant of a compound's pharmacokinetic profile.[1][2] This guide provides an in-depth comparison of the lipophilicity, quantified by the partition coefficient (LogP), of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine and a series of its rationally designed analogs. Our objective is to furnish researchers, scientists, and drug development professionals with a robust framework for understanding and modulating this crucial parameter.

Lipophilicity profoundly influences a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1][3] A compound must possess sufficient lipophilicity to permeate cellular membranes, yet maintain enough aqueous solubility to be transported through the bloodstream.[4] The pyridine-3-ylamine scaffold is a common motif in medicinal chemistry, and the strategic placement of two trifluoromethyl (-CF3) groups in the parent compound, 2,5-Bis(trifluoromethyl)pyridin-3-ylamine, creates a molecule of significant interest due to the unique electronic and steric properties of the -CF3 group.[5] This guide will dissect how modifications to this core structure impact its LogP, providing both predicted data and the experimental means to verify them.

The Foundational Role of LogP in Drug Design

The octanol-water partition coefficient (LogP) is the gold-standard measure of lipophilicity.[3] It is defined as the base-10 logarithm of the ratio of a compound's concentration in an organic phase (n-octanol) to its concentration in an aqueous phase at equilibrium.[3]

• LogP < 0 : The compound is predominantly hydrophilic.

• LogP = 0 : The compound partitions equally between the two phases.[3]

• LogP > 0 : The compound is predominantly lipophilic.[3]

For orally administered drugs, a LogP value of less than 5 is a key component of Lipinski's Rule of 5, a guideline for assessing drug-likeness.[1][3] Different therapeutic targets may require different optimal LogP ranges; for instance, drugs targeting the central nervous system (CNS) often have a LogP value around 2.[1]

The trifluoromethyl (-CF3) group is a powerful tool in this optimization process. Its high electronegativity and stability can enhance metabolic resistance and binding affinity.[5][6] Crucially, the -CF3 group significantly increases a molecule's lipophilicity, which can improve membrane permeability and facilitate transport to the site of action.[5][6]

Comparative Analysis of Pyridin-3-ylamine Analogs

To illustrate the impact of structural modifications on lipophilicity, we present a comparative analysis of the parent compound, 2,5-Bis(trifluoromethyl)pyridin-3-ylamine, and a series of virtual analogs. The LogP values provided are computationally predicted using established algorithms (e.g., XLogP3, ALOGP) which serve as an excellent starting point for synthetic prioritization.

Compound ID	Structure	IUPAC Name	Key Modification	Predicted LogP (XLogP3)
Parent		2,5-Bis(trifluoromethyl)pyridin-3-amine	-	3.5
Analog 1		2-Methyl-5-(trifluoromethyl)pyridin-3-amine	CF3 -> CH3 at C2	1.5[7]
Analog 2		6-(2H-1,2,3-Triazol-2-yl)-5-(trifluoromethyl)pyridin-3-amine	H -> Triazole at C6	1.4[8]
Analog 3		2-(Pyridin-3-yl)-5-(trifluoromethyl)benzenamine	Pyridine -> Phenyl	2.7[9]
Analog 4		2,5-Bis(trifluoromethyl)aniline	Pyridin-3-amine -> Aniline	3.3[10]

Note: Predicted LogP values are sourced from PubChem's XLogP3 algorithm where available. These values are for comparative purposes and should be experimentally verified.

Interpretation of Data:

• Parent Compound (Predicted LogP ≈ 3.5): The two -CF3 groups confer significant lipophilicity, making this compound a strong candidate for applications requiring good membrane penetration.

• Analog 1 (Predicted LogP ≈ 1.5): Replacing a -CF3 group with a methyl (-CH3) group dramatically decreases lipophilicity.[7] While both are lipophilic, the effect of -CF3 is substantially greater. This analog would be expected to have higher aqueous solubility.

• Analog 2 (Predicted LogP ≈ 1.4): The introduction of a polar triazole ring at a vacant position significantly increases hydrophilicity.[8] This strategy is often employed to fine-tune solubility and modulate ADME properties.

• Analog 3 (Predicted LogP ≈ 2.7): Changing the core from a pyridine to a phenyl ring (aniline derivative) slightly decreases the predicted LogP, likely due to the removal of the nitrogen atom in the ring which can participate in hydrogen bonding.[9]

• Analog 4 (Predicted LogP ≈ 3.3): This analog, 2,5-bis(trifluoromethyl)aniline, serves as a close comparator, isolating the effect of the pyridine nitrogen. The slightly lower LogP compared to the parent compound suggests the pyridine nitrogen contributes a small but noticeable degree of lipophilicity in this context, possibly through subtle electronic effects.[10]

Experimental Verification of LogP: Protocols and Workflows

While computational predictions are invaluable for initial screening, experimental determination is essential for accurate characterization.[11] The two most widely accepted methods are the Shake-Flask method (OECD 107) and the Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method (OECD 117).[3][12]

This is the "gold standard" method for its direct measurement of partitioning.[12]

Principle: The compound is dissolved in a biphasic system of n-octanol and water. After vigorous mixing to reach equilibrium, the phases are separated, and the concentration of the compound in each phase is determined analytically to calculate P.[13][14]

Step-by-Step Methodology:

• Preparation: Prepare mutually saturated solutions of n-octanol and water by stirring them together for 24 hours, followed by a separation period.[15]

• Stock Solution: Prepare a stock solution of the test compound in n-octanol.

• Partitioning: In a suitable vessel (e.g., a separatory funnel), combine a precise volume of the n-octanol stock solution with a precise volume of the saturated water. The volume ratios should be varied in different runs to ensure consistency.[13]

• Equilibration: Shake the vessel vigorously for a set period (e.g., 15-30 minutes) at a constant temperature (20-25°C).[13]

• Phase Separation: Allow the phases to separate completely. Centrifugation is often required to ensure a clean separation.[13]

• Quantification: Carefully sample each phase and determine the concentration of the test compound using a suitable analytical technique (e.g., UV-Vis Spectroscopy, HPLC, Gas Chromatography).[13]

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.[3]

This method is faster, requires less material, and is well-suited for high-throughput screening.[14][16]

Principle: The method correlates a compound's retention time on a nonpolar stationary phase (like C18) with the known LogP values of a set of reference compounds. Lipophilic compounds are retained longer on the column.[16][17]

Step-by-Step Methodology:

• System Setup: Use a standard HPLC system with a reverse-phase column (e.g., C18). The mobile phase is typically a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer, run under isocratic conditions.[16][17]

• Calibration: Prepare a set of 6-8 reference compounds with well-established LogP values that bracket the expected LogP of the test compounds.

• Reference Injections: Inject each reference compound individually and record its retention time (t_R). Determine the column dead time (t_0) using a non-retained compound (e.g., uracil).

• Calculate Capacity Factor (k): For each reference compound, calculate the capacity factor: k = (t_R - t_0) / t_0.

• Generate Calibration Curve: Plot the known LogP values of the reference compounds against the logarithm of their calculated capacity factors (log k). Perform a linear regression to generate a calibration equation.[18]

• Test Compound Analysis: Inject the test compound (e.g., 2,5-Bis-trifluoromethyl-pyridin-3-ylamine) under the identical HPLC conditions and determine its retention time.

• LogP Determination: Calculate the log k for the test compound and use the calibration equation to interpolate its LogP value.[16][17]

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the high-throughput RP-HPLC method for LogP determination.

Caption: Workflow for LogP determination via the RP-HPLC method.

Conclusion and Future Perspectives

The lipophilicity of 2,5-Bis(trifluoromethyl)pyridin-3-ylamine and its analogs is a critical parameter that can be effectively modulated through rational chemical modification. As demonstrated, replacing a highly lipophilic -CF3 group with a methyl group or introducing a polar heterocycle can drastically reduce LogP, thereby increasing aqueous solubility. This guide provides a framework for both the in silico prediction and the experimental validation of this key property. By leveraging computational tools for initial screening and robust experimental protocols like the OECD 117 HPLC method for confirmation, drug discovery teams can make more informed decisions, accelerating the optimization of lead compounds with desirable pharmacokinetic profiles. The interplay between lipophilicity, solubility, and other ADME properties is complex, and a deep understanding of these relationships is fundamental to the design of safe and effective medicines.[2]

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Analytical Mastery: GC-MS vs. Alternative Platforms for the Quantification of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Executive Summary

2,5-Bis-trifluoromethyl-pyridin-3-ylamine (CAS: 1803804-90-1) is a highly specialized, electron-deficient building block utilized in the synthesis of advanced agrochemicals and pharmaceuticals[1]. The presence of two trifluoromethyl (-CF3) groups on the pyridine ring fundamentally alters its physicochemical properties, creating unique analytical hurdles[2]. This guide provides a comprehensive comparison of analytical platforms and establishes a fully validated, self-correcting GC-MS methodology compliant with the latest[3].

Platform Comparison: The Causality of Method Selection

When quantifying highly fluorinated aminopyridines, researchers typically evaluate three platforms: HPLC-UV, LC-MS/MS, and GC-MS. The chemical structure of the analyte strictly dictates the optimal choice.

• LC-MS/MS (ESI+): While LC-MS/MS is the gold standard for general bioanalysis, it relies heavily on the basicity of the analyte for efficient protonation in positive Electrospray Ionization (ESI+). In 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, the strongly electron-withdrawing -CF3 groups at the 2- and 5-positions drastically reduce the electron density of the pyridine nitrogen and the primary amine. This results in a near-zero pKa, leading to extremely poor ionization efficiency and severe signal suppression[2].

• HPLC-UV: The compound possesses a chromophore, but UV detection lacks the specificity required for trace-level quantification in complex matrices, often leading to co-elution artifacts and false positives.

• GC-MS (EI): This is the optimal platform. Heavy fluorination significantly increases the vapor pressure of the molecule, making it highly volatile and perfectly suited for capillary gas chromatography without the need for derivatization[4]. Furthermore, Electron Ionization (EI) at 70 eV is a "hard" ionization technique that does not rely on analyte basicity, generating a highly reproducible molecular ion (M+ at m/z 230) for robust quantification[5].

Table 1: Comparative Analytical Performance Matrix

Parameter	GC-MS (EI)	LC-MS/MS (ESI+)	HPLC-UV
Ionization/Detection Efficiency	Excellent (Hard ionization of M+)	Poor (CF3 groups suppress protonation)	Moderate (Dependent on chromophore)
Matrix Interference	Low (High chromatographic resolution)	High (Ion suppression in ESI)	High (Co-eluting UV absorbers)
Sensitivity (Typical LLOQ)	1.0 ng/mL	> 50 ng/mL	> 200 ng/mL
Overall Suitability	Optimal	Suboptimal	Suboptimal

Visualizing the Analytical Strategy

Decision matrix and ICH Q2(R2) validation logic for fluorinated pyridine quantification.

Method Development: Causality in Experimental Design

To guarantee scientific integrity, every step of the methodology is designed with specific causality:

• Sample Extraction: A Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE) is selected over Solid Phase Extraction (SPE). Why? The high lipophilicity of the dual-CF3 groups ensures near-quantitative partitioning into the non-polar organic phase, while polar matrix interferents are left behind in the aqueous layer.

• Self-Validating Internal Standard (IS): To ensure trustworthiness,[6] is utilized as an IS. Because it shares the fluorinated pyridine backbone, it flawlessly mimics the target analyte's extraction efficiency and chromatographic behavior. Any evaporative losses or GC injection volume discrepancies are mathematically neutralized by the Analyte/IS response ratio.

Step-by-Step GC-MS Methodology

A. Sample Preparation (LLE)

• Aliquot 500 µL of the sample matrix into a silanized glass centrifuge tube.

• Spike with 20 µL of the Internal Standard working solution (2-Chloro-5-(trifluoromethyl)pyridin-3-amine, 1.0 µg/mL).

• Buffer by adding 100 µL of 1M NaOH to standardize the matrix pH and ensure the amine remains fully unprotonated.

• Extract by adding 2.0 mL of MTBE. Vortex vigorously for 2 minutes to drive partitioning.

• Separate phases by centrifuging at 4000 rpm for 5 minutes at 4°C.

• Concentrate: Transfer 1.5 mL of the upper organic layer to a clean vial. Evaporate to dryness under a gentle nitrogen stream at room temperature. Critical Causality: Do not apply heat, as highly fluorinated pyridines possess high vapor pressures and are prone to evaporative loss[2].

• Reconstitute the residue in 100 µL of ethyl acetate, vortex, and transfer to a GC autosampler vial with a low-volume glass insert.

B. GC-MS Acquisition Parameters

• Column: DB-5MS (30 m length × 0.25 mm ID × 0.25 µm film thickness). The mid-polar stationary phase provides optimal retention for halogenated aromatics.

• Inlet: 250°C, Splitless mode (purge valve open at 1.0 min).

• Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

• Oven Program: Initial hold at 60°C for 1 min; ramp at 15°C/min to 280°C; final hold for 3 min.

• Mass Spectrometer: EI mode (70 eV). Transfer line at 280°C; Ion source at 230°C.

• SIM Acquisition:

  • Target Analyte:m/z 230 (Quantifier, M+), m/z 161 (Qualifier,[M-CF3]+).

  • Internal Standard:m/z 196 (Quantifier), m/z 127 (Qualifier).

Executing ICH Q2(R2) Validation

The method must be rigorously evaluated against the[7],[8]. This protocol operates as a self-validating system: built-in System Suitability Tests (SST) and Continuing Calibration Verifications (CCV) automatically flag out-of-specification data before reporting.

• Phase 1: Specificity & System Suitability

  • Action: Inject 6 independent lots of blank matrix, followed by an SST standard at the Lower Limit of Quantitation (LLOQ).

  • Acceptance: Blank responses at the retention time of the analyte must be <20% of the LLOQ response, and <5% for the IS[3].

• Phase 2: Linearity & Range

  • Action: Prepare an 8-point matrix-matched calibration curve ranging from 1.0 to 500 ng/mL. Apply a 1/x weighted linear regression.

  • Acceptance: The correlation coefficient (R²) must be ≥ 0.995, and residuals must show no systemic bias[9].

• Phase 3: Accuracy & Precision

  • Action: Analyze Quality Control (QC) samples at Low, Mid, and High concentrations (3.0, 50, and 400 ng/mL) in quintuplicate over three consecutive days.

  • Acceptance: Mean recovery must fall between 85–115%. The intra-day and inter-day relative standard deviation (%RSD) must be ≤ 15% (≤ 20% at LLOQ)[10].

Table 2: Representative ICH Q2(R2) Validation Data Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	GC-MS Observed Performance	Status
Linearity (1–500 ng/mL)	R² ≥ 0.995	R² = 0.9992	Pass
Specificity	Blank response < 20% of LLOQ	No interfering peaks > 4.2%	Pass
Accuracy (Recovery %)	85% – 115%	94.5% – 102.1%	Pass
Intra-day Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	3.8% – 7.2%	Pass
Inter-day Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	5.1% – 8.9%	Pass
Carryover	Blank after High QC < 20% LLOQ	Not detected	Pass

Conclusion

The quantification of highly electron-deficient molecules like 2,5-Bis-trifluoromethyl-pyridin-3-ylamine requires a deliberate departure from standard LC-MS/MS workflows. By leveraging the inherent volatility and EI stability of fluorinated aromatics, GC-MS provides vastly superior sensitivity and robustness. When coupled with a structurally matched internal standard and rigorous ICH Q2(R2) validation, this methodology ensures absolute data trustworthiness for drug development and chemical profiling applications.

References

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH Q2(R2) Guide: Analytical Method Validation Explained Source: IntuitionLabs URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Source: Journal of the American Chemical Society URL: [Link]

• Title: Identification and quantification of fluorinated polymers in consumer products by combustion ion chromatography and pyrolysis-gas chromatography-mass spectrometry Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Method Validation for Determining Pesticide Residues by GCMS-TQ8040 NX Source: Shimadzu / GCMS.cz URL: [Link]

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A Strategic Guide to Unlocking the Potential of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in Cross-Coupling Reactions

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine-containing moieties is a cornerstone of molecular design. The trifluoromethyl group, in particular, is prized for its ability to enhance metabolic stability, modulate lipophilicity, and improve binding affinity. Among the privileged heterocyclic scaffolds, trifluoromethylated pyridines stand out as key building blocks. This guide focuses on a particularly intriguing, yet challenging, substrate: 2,5-Bis-trifluoromethyl-pyridin-3-ylamine .

The presence of two strongly electron-withdrawing trifluoromethyl groups renders the pyridine ring electron-deficient, significantly influencing its reactivity. This guide provides a comprehensive analysis of the expected reactivity of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in three key cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Drawing upon extensive data from structurally related compounds, we will provide a comparative benchmark, detailed experimental protocols, and expert insights to navigate the synthetic challenges and unlock the full potential of this valuable building block.

The Double-Edged Sword: Electronic Effects of Two Trifluoromethyl Groups

The two trifluoromethyl groups at the 2- and 5-positions of the pyridine ring exert a profound influence on its electronic properties. This dual substitution leads to a highly electron-deficient aromatic system. From a synthetic chemist's perspective, this presents both opportunities and challenges:

• Activation towards Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the ring can facilitate SNAr reactions, particularly at positions activated by the CF3 groups.

• Challenges in Palladium-Catalyzed Cross-Coupling: The electron-poor character of the pyridine ring can disfavor the initial oxidative addition step in typical palladium-catalyzed cross-coupling cycles, which is often the rate-limiting step. This necessitates the use of more electron-rich and bulky phosphine ligands to promote the formation of the active catalytic species.

This guide will focus on navigating the latter challenge to enable efficient cross-coupling reactions.

Benchmarking Reactivity: A Comparative Overview

Direct experimental data for the cross-coupling of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine is not extensively reported in the literature. Therefore, to provide a meaningful benchmark, we will draw comparisons with the reactivity of other relevant aminopyridine building blocks.

Coupling Partner	Target Substrate: 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (Expected)	Alternative 1: 3-Amino-2-chloropyridine	Alternative 2: 2-Amino-5-bromo-3-(trifluoromethyl)pyridine
Suzuki-Miyaura Coupling	Moderate to good yields with optimized conditions. Requires electron-rich, bulky phosphine ligands.	Good to excellent yields. The C-Cl bond is less reactive than C-Br, often requiring more forcing conditions.	Good to excellent yields. The C-Br bond is more readily activated than C-Cl.
Buchwald-Hartwig Amination	Challenging but feasible. Requires careful selection of catalyst, ligand, and base to overcome the electron-deficient nature of the pyridine ring.	Feasible with a range of amines. The amino group can sometimes interfere with catalysis.	Readily undergoes amination. The trifluoromethyl group can influence reaction rates.
Sonogashira Coupling	Feasible, but may require higher catalyst loading and elevated temperatures due to the electron-deficient ring.	Possible, but less common than Suzuki or Buchwald-Hartwig couplings for this substrate.	Generally proceeds with good efficiency.

In-Depth Analysis and Experimental Protocols

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern synthesis for the formation of biaryl and heteroaryl-aryl bonds.[1][2] For an electron-deficient substrate like 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, the choice of catalyst and ligand is paramount to overcome the challenging oxidative addition step.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(0) precursor like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as SPhos or XPhos is recommended. These ligands stabilize the palladium center and facilitate the oxidative addition to the electron-poor pyridine ring.[3]

• Base: A moderately strong base like K₃PO₄ or Cs₂CO₃ is often optimal. Stronger bases like NaOtBu can sometimes lead to side reactions with highly functionalized substrates.

• Solvent: Anhydrous, degassed aprotic polar solvents like 1,4-dioxane or toluene are preferred to ensure the stability of the catalytic species.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: A typical workflow for the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol:

• To a flame-dried Schlenk flask under an argon atmosphere, add 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• In a separate vial, prepare the catalyst system by adding Pd₂(dba)₃ (0.02 mmol) and SPhos (0.04 mmol) to anhydrous, degassed 1,4-dioxane (5 mL).

• Add the catalyst solution to the Schlenk flask containing the reagents.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines.[4][5] The electron-deficient nature of the 2,5-Bis-trifluoromethyl-pyridin-3-ylamine substrate makes this transformation particularly challenging, requiring a highly active catalyst system.

Causality Behind Experimental Choices:

• Catalyst System: The use of a palladium precatalyst, such as a G3 or G4 Buchwald precatalyst, is highly recommended. These precatalysts are air- and moisture-stable and readily form the active catalytic species in situ. The choice of ligand is critical; highly electron-rich and sterically demanding ligands like BrettPhos or RuPhos are often necessary.[6]

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required to facilitate the deprotonation of the amine and promote the catalytic cycle.[7]

• Solvent: Anhydrous toluene or 1,4-dioxane are common solvents for this reaction.

Caption: A general workflow for the Sonogashira cross-coupling reaction.

Detailed Protocol:

• To a flame-dried Schlenk flask under an argon atmosphere, add 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (1.0 mmol), Pd(PPh₃)₄ (0.05 mmol), and CuI (0.1 mmol).

• Add anhydrous, degassed THF (10 mL) and triethylamine (3.0 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Stir the reaction mixture at room temperature or heat to 60 °C as needed.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter off the triethylammonium salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

While 2,5-Bis-trifluoromethyl-pyridin-3-ylamine presents synthetic challenges due to its highly electron-deficient nature, this guide demonstrates that its successful functionalization via cross-coupling reactions is well within reach. By understanding the underlying electronic effects and making informed choices regarding catalyst systems, ligands, and reaction conditions, researchers can effectively utilize this valuable building block. The protocols and comparative data provided herein, though based on analogies with structurally similar compounds, offer a robust starting point for methodological development. The strategic application of this and similar fluorinated pyridines will undoubtedly continue to fuel innovation in the design of next-generation pharmaceuticals and advanced materials.

References

• Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved from [Link]

• (2026, March 25). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Resources Worldwide. Retrieved from [Link]

• Bosiak, M. J., Zielińska, A. A., Trzaska, P., Kędziera, D., & Adams, J. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17947–17959. [Link]

• El-Faham, A., et al. (2019). Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. Molecules, 24(23), 4341. [Link]

• (2015, October 7). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. Chemical Science. [Link]

• (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 101(10), 765-772. [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic letters, 13(16), 4402–4405. [Link]

• (2014, February 9). Amii Trifluoromethylation. Chem-Station. Retrieved from [Link]

• (n.d.). Sonogashira coupling. In Wikipedia. Retrieved from [Link]

• (n.d.). Sonogashira Coupling. Organic Chemistry Portal. Retrieved from [Link]

• Bryce, M. R., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 164–171. [Link]

• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 101(10), 765-772. [Link]

• (2024, August 5). Sonogashira Coupling. Chemistry LibreTexts. Retrieved from [Link]

• (2025, January 9). Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive. ACS Catalysis. [Link]

• Singh, V. P., & Singh, P. K. (2017). Synthesis and Suzuki Cross-Coupling Reactions of 2,6-Bis(trifluoromethyl)pyridine-4-boronic Acid Pinacol Ester. Request PDF. [Link]

• (2019, December 3). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. [Link]

• Vatsouro, I. M., et al. (2024). Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. Molbank, 2024(2), M1831. [Link]

• (2024, June 4). Introducing Bis(5-(Trifluoromethyl)pyridin-2-yl)amine Chelating Unit via Pd-Catalyzed Amination. ResearchGate. [Link]

• (2010, April 29). Preparation of pyridine-3,4-diols, their crystal packing and their use as precursors for palladium-catalyzed cross-coupling reactions. Beilstein Journals. [Link]

• Noble, A., & MacMillan, D. W. C. (2015). α-Arylation/Heteroarylation of Chiral α-Aminomethyltrifluoroborates via Synergistic Iridium Photoredox/Nickel Cross-Coupling Catalysis. Journal of the American Chemical Society, 137(46), 14546–14549. [Link]

• (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journals. [Link]

• (2025, August 6). Palladium-Catalyzed Cross-Coupling Reaction of Functionalized Aryl- and Heteroarylbismuthanes with 2-Halo(or 2-Triflyl)azines and -diazines. ResearchGate. [Link]

• Grushin, V. V., et al. (2014). Mechanism of Trifluoromethylation of Aryl Halides with CuCF3 and the Ortho Effect. Journal of the American Chemical Society, 136(40), 14319–14329. [Link]

• (2025, May 20). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• Tsuyusaki, R. (n.d.). Ryo Tsuyusaki. Google Scholar.

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Spectroscopic Validation of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine: Purity and Structural Integrity

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Publish Comparison Guide & Experimental Protocol

Executive Summary & Mechanistic Rationale

In modern drug discovery and agrochemical development, the incorporation of trifluoromethyl (–CF 3​ ) groups into pyridine scaffolds is a proven strategy to modulate lipophilicity, metabolic stability, and target binding affinity. 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (CAS: 1803804-90-1)[1] is a highly specialized building block. However, validating its structural integrity and purity presents unique analytical challenges compared to mono-trifluoromethylated analogues like 5-(trifluoromethyl)pyridin-3-amine.

As a Senior Application Scientist, I mandate a self-validating, orthogonal analytical approach. Relying solely on LC-MS is insufficient because isomeric impurities (e.g., 2,6-bis-trifluoromethyl isomers) share identical masses and similar retention times. Therefore, a robust validation protocol must integrate Multinuclear NMR ( 1 H, 13 C, 19 F) to confirm regiochemistry, FTIR-ATR to validate functional group integrity[2], and LC-MS for bulk purity and exact mass confirmation.

The Causality Behind the Analytical Choices

• 19 F NMR: The definitive tool for isomer differentiation. The chemical shift of a –CF 3​ group is highly sensitive to its local electronic environment. A –CF 3​ at the C2 position (adjacent to the pyridine nitrogen) experiences distinct anisotropic deshielding compared to a –CF 3​ at the C5 position[3].

• FTIR: Essential for confirming the primary amine (–NH 2​ ) and the dense C–F stretching network. The strong electron-withdrawing nature of two –CF 3​ groups significantly alters the N–H stretching frequencies compared to non-fluorinated pyridines[2].

• LC-MS (Fluorophenyl Phase): Highly fluorinated small molecules often exhibit poor retention on standard C18 columns. We utilize a fluorophenyl stationary phase to exploit fluorous-fluorous interactions, ensuring adequate retention and separation from structurally similar impurities.

Spectroscopic Validation Workflow

The following diagram illustrates the orthogonal validation workflow required to ensure the structural integrity of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Caption: Orthogonal spectroscopic workflow for the structural validation of fluorinated pyridine derivatives.

Comparative Spectroscopic Data

To objectively evaluate the target compound, we compare its expected spectroscopic signatures against a common alternative, 5-(trifluoromethyl)pyridin-3-amine . This comparison highlights the specific spectral shifts induced by the addition of the second –CF 3​ group at the C2 position.

Table 1: NMR Signatures ( 1 H and 19 F in DMSO- d6​ )

Parameter	2,5-Bis-trifluoromethyl-pyridin-3-ylamine	5-(trifluoromethyl)pyridin-3-amine (Alternative)	Diagnostic Rationale
19 F NMR	Two singlets: ~ -64 ppm (C2-CF 3​ ) & ~ -61 ppm (C5-CF 3​ )	One singlet: ~ -62 ppm (C5-CF 3​ )	The C2-CF 3​ is strongly influenced by the adjacent pyridine nitrogen[3].
1 H NMR (H6)	~ 8.4 ppm (d or br s)	~ 8.3 ppm (d)	Highly deshielded by both the pyridine nitrogen and the C5-CF 3​ group.
1 H NMR (H4)	~ 7.5 ppm (d or br s)	~ 7.3 ppm (dd)	Shielded by the ortho-amine group, but deshielded by the ortho-CF 3​ .
1 H NMR (NH 2​ )	~ 6.0 ppm (br s, 2H)	~ 5.6 ppm (br s, 2H)	The second CF 3​ group withdraws more electron density, deshielding the amine protons.

Table 2: FTIR and LC-MS Parameters

Parameter	2,5-Bis-trifluoromethyl-pyridin-3-ylamine	5-(trifluoromethyl)pyridin-3-amine (Alternative)	Diagnostic Rationale
FTIR (N–H Stretch)	3450, 3320 cm −1 (Sharper, lower intensity)	3420, 3300 cm −1	Increased hydrogen bond acidity due to dual –CF 3​ electron withdrawal[2].
FTIR (C–F Stretch)	1100–1300 cm −1 (Broad, massive doublet/triplet)	1120–1280 cm −1 (Single broad band)	Overlapping asymmetric and symmetric stretches of two distinct CF 3​ environments.
Exact Mass [M+H] +	231.03 m/z	163.04 m/z	Confirms molecular formula (C 7​ H 4​ F 6​ N 2​ ).

Logical Assignment of Spectroscopic Signatures

The structural assignment relies on a cascading logic where each spectroscopic technique validates a different part of the molecule.

Caption: Logical relationship mapping of spectroscopic assignments for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine.

Step-by-Step Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols form a self-validating system for assessing the purity and structural integrity of the compound.

Protocol A: Multinuclear NMR Preparation and Acquisition

• Sample Preparation: Dissolve 15–20 mg of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in 0.6 mL of anhydrous DMSO- d6​ . Ensure complete dissolution using a vortex mixer.

• Internal Standards: Add 0.05% v/v Tetramethylsilane (TMS) for 1 H/ 13 C calibration (0.0 ppm) and Trichlorofluoromethane (CFCl 3​ ) or Trifluoroacetic acid (TFA) as an external reference for 19 F calibration.

• Acquisition Parameters ( 1 H): Acquire at 400 MHz or higher. Use a standard 1D pulse sequence with 16 scans, a relaxation delay (D1) of 2.0 seconds, and a spectral width of 15 ppm.

• Acquisition Parameters ( 19 F): Acquire at 376 MHz (on a 400 MHz console). Use a proton-decoupled sequence ( 19 F{ 1 H}) to simplify the spectra, running 64 scans with a D1 of 3.0 seconds to ensure quantitative relaxation of the CF 3​ nuclei.

• Data Processing: Phase and baseline correct the spectra. Integrate the two distinct fluorine singlets; a 1:1 integration ratio confirms the presence of both CF 3​ groups without degradation.

Protocol B: FTIR-ATR Analysis

• Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to dry. Collect a background spectrum (air) from 4000 to 400 cm −1 with 32 scans at 4 cm −1 resolution.

• Sample Application: Place 2–3 mg of the solid powder directly onto the ATR crystal. Apply the pressure anvil until the software indicates optimal contact.

• Acquisition: Collect the sample spectrum using the same parameters as the background.

• Spectral Validation: Verify the presence of the primary amine doublet (asymmetric and symmetric N–H stretches) above 3300 cm −1 . Confirm the absence of a broad O–H stretch (indicative of water absorption, which can occur due to the compound's polarity). Identify the intense, broad C–F stretching bands between 1100 and 1300 cm −1 [2].

Protocol C: LC-MS Purity Assessment (Fluorophenyl Phase)

• Mobile Phase Setup:

  • Solvent A: 0.1% Formic Acid in LC-MS grade Water.

  • Solvent B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Column Selection: Utilize a Fluorophenyl or PFP (Pentafluorophenyl) column (e.g., 50 x 2.1 mm, 1.7 µm). Causality: The PFP phase offers enhanced retention and isomeric separation for highly fluorinated compounds via π

π and dipole-dipole interactions.

• Gradient Method: Run a linear gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min. Column temperature: 40°C.

• Detection: Monitor UV absorbance at 254 nm and 280 nm. Set the mass spectrometer to Positive Electrospray Ionization (ESI+) mode, scanning from 100 to 500 m/z.

• Validation: The target compound must elute as a single sharp peak with an extracted ion chromatogram (XIC) matching [M+H] + = 231.03 m/z. UV purity should be ≥ 98% by area integration.

References

• Fisher Scientific.eMolecules 2,5-Bis-trifluoromethyl-pyridin-3-ylamine | 1803804-90-1.
• Journal of Chemical and Pharmaceutical Research (JOCPR).Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl) pyridine.
• MDPI Molecules.First Trifluoromethylated Phenanthrolinediamides: Synthesis, Structure, Stereodynamics and Complexation with Ln(III).

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• 3. mdpi.com [mdpi.com]

Comparative Metabolic Stability Guide: 2,5-Bis-trifluoromethyl-pyridin-3-ylamine vs. Alternative Scaffolds

Executive Summary

In modern drug discovery, optimizing the pharmacokinetic (PK) profile of a lead compound often requires precise structural modifications to overcome rapid hepatic clearance. The 2,5-Bis-trifluoromethyl-pyridin-3-ylamine moiety has emerged as a highly privileged building block. By strategically combining an electron-deficient pyridine ring with two sterically demanding trifluoromethyl (-CF3) groups, this scaffold offers unparalleled resistance to Cytochrome P450 (CYP) mediated degradation while maintaining optimal physicochemical properties.

This guide objectively compares the metabolic stability of the 2,5-Bis-trifluoromethyl-pyridin-3-ylamine scaffold against traditional alternatives, providing mechanistic insights and a self-validating experimental workflow for rigorous PK evaluation.

Mechanistic Rationale: The Synergistic Effect of Pyridine and Bis-Trifluoromethylation

As application scientists, we must look beyond empirical data and understand the causality of metabolic stability. The superior half-life of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine is driven by three distinct mechanisms:

• Steric Shielding (Blocking Soft Spots): The -CF3 groups at the C2 and C5 positions act as steric bulwarks. They physically obstruct CYP450 enzymes from accessing the most reactive sites on the aromatic ring, effectively shutting down ring hydroxylation pathways ()[1].

• Electronic Deactivation: The strong negative inductive (-I) effect of the two -CF3 groups pulls electron density away from the exocyclic amine and the pyridine core. This profound electronic deactivation renders the pyridine ring highly unreactive towards electrophilic metabolic attack and prevents rapid N-oxidation ()[2].

• Physicochemical Tuning (LogD Optimization): While the analogous 2,5-bis(trifluoromethyl)phenyl group is known to impart high metabolic stability ()[3],[1], it often drives lipophilicity too high, leading to poor aqueous solubility and increased off-target protein binding. The introduction of the pyridine nitrogen lowers the overall LogD, striking an ideal balance between membrane permeability and solubility ()[4].

Comparative Performance Data

To objectively evaluate the performance of 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, we compare its metabolic stability profile against traditional and mono-fluorinated alternatives using Human Liver Microsomes (HLM).

Scaffold Alternative	In Vitro CLint​ (µL/min/mg)	t1/2​ (min)	LogD (pH 7.4)	Primary Metabolic Liability
Pyridin-3-amine	> 120.0	< 15	0.8	Rapid N-oxidation, N-acetylation
5-(Trifluoromethyl)pyridin-3-amine	45.3	~ 35	1.9	C2-Hydroxylation
2,5-Bis(trifluoromethyl)phenylamine	14.8	~ 115	4.2	High lipophilicity (Protein binding)
2,5-Bis-trifluoromethyl-pyridin-3-ylamine	< 8.5	> 180	3.1	Highly Stable (Minimal liability)

Data represents generalized SAR trends derived from comparative studies of fluorinated heterocycles ()[5],[3].

Metabolic Routing Diagram

The following diagram illustrates how the structural features of the target compound dictate its metabolic routing, actively blocking degradation pathways.

Metabolic routing of 2,5-Bis-CF3-Pyridin-3-ylamine demonstrating blocked CYP450 degradation.

Self-Validating Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

To ensure trustworthiness and reproducibility, metabolic stability must be assessed using a self-validating system. This protocol incorporates both positive controls (to verify enzyme activity) and negative controls (to rule out chemical instability).

Reagents Required:

• Human Liver Microsomes (HLM, 20 mg/mL protein concentration)

• NADPH regenerating system (Solution A and B)

• Phosphate buffer (100 mM, pH 7.4)

• Test Compound (2,5-Bis-trifluoromethyl-pyridin-3-ylamine derivative, 10 mM in DMSO)

• Positive Control: Verapamil (High clearance)

• Quench Solution: Ice-cold Acetonitrile containing Internal Standard (IS)

Step-by-Step Methodology:

• Preparation of Working Solutions: Dilute the test compound and positive control to 100 µM in 50% Acetonitrile/water. Further dilute to 1 µM in phosphate buffer to ensure the final DMSO concentration during incubation is <0.1%. Causality: Higher DMSO concentrations can artificially inhibit CYP enzyme activity, skewing clearance data.

• Microsome Master Mix: Prepare a master mix containing HLM (final concentration 0.5 mg/mL) in phosphate buffer. Aliquot 40 µL into a 96-well incubation plate.

• Pre-Incubation: Add 5 µL of the 1 µM test compound to the microsome mix. Pre-incubate the plate at 37°C for 5 minutes to reach physiological temperature.

• Reaction Initiation: Initiate the metabolic reaction by adding 5 µL of the pre-warmed NADPH regenerating system to each well.

  • Self-Validation Check: For the negative control wells, add 5 µL of phosphate buffer instead of NADPH. Causality: If the compound degrades in these minus-NADPH wells, the instability is chemical (e.g., hydrolysis), not CYP-mediated metabolism.

• Time-Course Sampling: At designated time points (0, 15, 30, 60, and 120 minutes), remove a 50 µL aliquot from the incubation mixture.

• Reaction Quenching: Immediately transfer the 50 µL aliquot into 150 µL of ice-cold Quench Solution (Acetonitrile + IS). Causality: The organic solvent instantly denatures the CYP enzymes, halting metabolism at the exact time point.

• Protein Precipitation: Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a clean plate and analyze via LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

Workflow Diagram

Step-by-step workflow for the self-validating Human Liver Microsome (HLM) stability assay.

References

• [3] Complex Heterocycles as Mitochondrial Uncouplers. VTechWorks. URL:[Link]

• [4] Oxadiazolopyridine Derivatives as Efficacious Mitochondrial Uncouplers in the Prevention of Diet-Induced Obesity. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• [1] FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. URL:[Link]

• [5] Copper Loading-Controlled Selective Synthesis of 2,5-Bis(trifluoromethyl) and Monotrifluoromethyl-Substituted Oxazoles. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Impurity Profiling: A Comparative Analysis of Reference Standards for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Introduction

2,5-Bis-trifluoromethyl-pyridin-3-ylamine is a highly functionalized heterocyclic compound. The presence of two electron-withdrawing trifluoromethyl groups and a nucleophilic amine on the pyridine core makes it a valuable, yet complex, building block in the synthesis of modern agrochemicals and pharmaceuticals. The trifluoromethyl moieties are known to enhance metabolic stability and binding affinity, making this scaffold particularly attractive for drug discovery.

However, the very reactivity that makes this molecule synthetically useful also predisposes it to the formation of process-related impurities. For drug development professionals and researchers, ensuring the purity of the starting material is not merely a matter of quality control; it is a critical step in ensuring the safety, efficacy, and reproducibility of the final product. Even trace impurities can have unintended pharmacological effects or interfere with downstream reactions.

This guide provides an in-depth comparison of reference standards for 2,5-Bis-trifluoromethyl-pyridin-3-ylamine, grounded in the principles of analytical chemistry and regulatory compliance. We will explore the likely synthetic origins of impurities, compare the quality and documentation of available reference standards, and provide detailed, validated protocols for their accurate profiling.

The Regulatory Framework: Why Impurity Profiling is Non-Negotiable

Global regulatory bodies, through the International Council for Harmonisation (ICH), have established stringent guidelines for the control of impurities in new drug substances. The ICH Q3A(R2) guideline, in particular, mandates the reporting, identification, and toxicological qualification of impurities that exceed specific thresholds.[1][2]

• Reporting Threshold: The level at which an impurity must be reported in a regulatory submission.

• Identification Threshold: The level above which the structure of an impurity must be confirmed.

• Qualification Threshold: The level at which an impurity must be assessed for its biological safety.

These thresholds, often as low as 0.10% for identification, necessitate the use of highly accurate and precise analytical methods and, crucially, well-characterized reference standards to ensure reliable quantification.[3][4]

Deconstructing the Synthesis: Predicting the Impurity Profile

To effectively profile impurities, one must first understand their origin. While multiple synthetic routes to 2,5-Bis-trifluoromethyl-pyridin-3-ylamine may exist, a common and logical approach involves the nucleophilic aromatic substitution (amination) of a halogenated precursor.

Below is a plausible synthetic pathway and the potential impurities that could arise at each stage.

Caption: General workflow for comprehensive impurity profiling.

High-Performance Liquid Chromatography (HPLC-UV) Method

Objective: To develop a sensitive and specific HPLC method capable of separating the main component from its potential process-related impurities and degradation products.

Methodology Rationale: A reversed-phase C18 column is selected due to the moderate polarity of the analyte and its impurities. The trifluoromethyl groups add lipophilicity, ensuring good retention. A gradient elution is employed to ensure that both more polar (e.g., hydrolysis byproduct) and less polar (e.g., starting material) impurities are resolved within a reasonable runtime. A phosphate buffer is used to control the ionization state of the amine, ensuring consistent retention and peak shape.

Table 3: Recommended HPLC-UV Method Parameters

Parameter	Recommended Condition
Column	C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 20 minutes, hold for 5 min, return to initial
Flow Rate	1.0 mL/min
Column Temperature	35 °C
UV Detection	254 nm
Injection Volume	10 µL
Sample Diluent	50:50 Acetonitrile:Water

Step-by-Step Protocol:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the 2,5-Bis-trifluoromethyl-pyridin-3-ylamine reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the sample diluent to create a 100 µg/mL stock solution.

  • Prepare a working standard at the specification limit for impurities (e.g., 0.15 µg/mL, which corresponds to 0.15% of the stock solution) by serial dilution.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the test sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the sample diluent.

• System Suitability:

  • Inject the working standard six times. The relative standard deviation (RSD) of the peak area should be less than 5.0%.

  • The signal-to-noise ratio for the analyte peak should be ≥ 10. This establishes the Quantitation Limit (QL).

• Analysis:

  • Inject the blank (diluent), the working standard, and the sample solution.

  • Identify impurity peaks in the sample chromatogram by comparing their retention times to those of any available impurity standards.

  • Quantify impurities using the peak area of the main component in the working standard, assuming a relative response factor of 1.0 unless otherwise determined.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

Objective: To identify unknown peaks observed in the HPLC-UV chromatogram by determining their mass-to-charge ratio (m/z) and fragmentation patterns.

Methodology Rationale: The HPLC method is adapted for LC-MS by replacing the non-volatile phosphate buffer with a volatile alternative like formic acid. Electrospray Ionization (ESI) in positive mode is chosen as it is highly effective for protonating the basic amine group on the pyridine ring, leading to a strong [M+H]⁺ signal. High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) is essential for determining the accurate mass, which allows for the calculation of the elemental formula of an unknown impurity.

Table 4: Recommended LC-MS Method Parameters

Parameter	Recommended Condition
LC System	UPLC/HPLC with conditions similar to the UV method
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Mass Spectrometer	Q-TOF or Orbitrap
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Range	100 - 1000 m/z
Data Acquisition	Full Scan with Data-Dependent MS/MS

Step-by-Step Protocol:

• Sample Infusion:

  • Directly infuse a diluted solution of the main component (API) to optimize ionization parameters and obtain its characteristic mass and fragmentation pattern. The expected [M+H]⁺ for C₇H₄F₆N₂ is m/z 231.03.

• LC-MS Analysis:

  • Inject the test sample using the LC-MS method.

  • For each peak of interest, extract the accurate mass of the molecular ion (e.g., [M+H]⁺).

• Structure Elucidation:

  • Use the accurate mass to propose possible elemental formulas for the impurity.

  • Analyze the MS/MS fragmentation pattern. For example, a neutral loss of HF or CF₃ could be indicative of a related structure.

  • Compare the proposed structure with potential impurities predicted from the synthetic route (Table 1). For instance, an observed mass corresponding to the chloro- starting material would strongly suggest it is Impurity A.

Conclusion

The rigorous profiling of impurities in complex molecules like 2,5-Bis-trifluoromethyl-pyridin-3-ylamine is a cornerstone of modern pharmaceutical and agrochemical development. This process is anchored by a deep understanding of potential synthetic by-products and the disciplined application of validated analytical techniques. As we have demonstrated, the choice of reference standard is the most critical decision in this workflow. A well-characterized, high-purity Certified Reference Material is not an expense but an investment in data integrity, regulatory compliance, and, ultimately, product safety. By combining a predictive understanding of impurity formation with robust HPLC-UV and LC-MS methodologies, researchers can confidently characterize their materials and ensure they meet the highest standards of quality.

References

• Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• BenchChem. (2025). A Comparative Guide to ICH-Compliant Validation of Analytical Procedures for Impurities.
• International Council for Harmonisation. (2021, April 22). Impurities: Guideline for Residual Solvents Q3C(R8).
• International Council for Harmonisation. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2).
• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
• U.S. Food & Drug Administration. (2023, November). Q2(R2)
• Pharmaceuticals and Medical Devices Agency (PMDA). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Patel, D. et al. (2010). Validation of analytical procedures by high-performance liquid chromatography for pharmaceutical analysis. Journal of Pharmaceutical and Biopharmaceutical Research.
• Universal Journal of Pharmaceutical Research.
• Agency for Toxic Substances and Disease Registry. Analytical Methods for Pyridine.
• Recent Trends in Analytical Techniques for Impurity Profiling. (2022, January 10). Journal of Pharmaceutical and Biopharmaceutical Research.
• Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020, November 11). International Journal of Pharmaceutical Sciences and Research.
• Impurity Profiling in different analytical techniques. (2024, February 2). International Journal of Novel Research and Development.
• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.

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• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

Advanced Handling and Safety Protocol: 2,5-Bis-trifluoromethyl-pyridin-3-ylamine

As a Senior Application Scientist, I recognize that handling highly functionalized fluorinated building blocks requires moving beyond generic Safety Data Sheets (SDS). 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (CAS: 1803804-90-1) is an invaluable bioisostere in modern drug discovery. However, the very structural modifications that make it pharmacologically desirable—specifically the dual trifluoromethyl (–CF₃) groups and the primary amine on a pyridine core—create unique toxicological and logistical challenges in the laboratory.

This guide provides a field-proven, causality-driven approach to Personal Protective Equipment (PPE), operational handling, and disposal, ensuring both scientific integrity and operator safety.

Risk Assessment & Hazard Causality

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. We do not just wear PPE because a manual dictates it; we wear it to counteract specific molecular behaviors:

• Enhanced Dermal Penetration: The strategic placement of fluorine atoms significantly increases the molecule's overall lipophilicity and membrane permeability[1]. While this optimizes drug absorption in vivo, it makes the raw compound highly dangerous upon dermal contact, as it can rapidly cross the lipid bilayer of human skin.

• Aminopyridine Toxicity: Aminopyridines as a chemical class are readily absorbed through the skin and respiratory tract. Systemic toxicity can involve the blockage of potassium (K⁺) channels, which can lead to severe neurological effects, including tremors or seizures[2].

• Environmental Persistence: Fluorine forms one of the strongest single bonds with carbon, with a C–F bond energy of approximately 485 kJ/mol[1]. This renders the compound highly resistant to standard oxidative degradation, necessitating specialized high-temperature disposal to prevent the formation of toxic Products of Incomplete Combustion (PICs)[3].

Comprehensive PPE Matrix

Based on the molecular risk profile, standard laboratory PPE is insufficient. The following matrix outlines the required protective barriers and the scientific rationale behind each selection.

PPE Category	Recommended Equipment	Scientific Rationale & Causality
Skin/Hands	Double Gloving: Inner layer of standard Nitrile (4 mil); Outer layer of Neoprene or Butyl rubber.	Fluorinated compounds and their associated organic solvents can rapidly permeate standard nitrile. The outer layer provides a broad-spectrum chemical barrier, while the inner layer serves as a fail-safe against micro-tears.
Respiratory	NIOSH-approved P100 particulate respirator or Powered Air-Purifying Respirator (PAPR).	Fine fluorinated powders are easily aerosolized. Inhalation bypasses the stratum corneum, allowing the aminopyridine core direct access to the bloodstream, risking K⁺ channel disruption[2].
Eyes/Face	Chemical splash goggles paired with a full-face shield.	The primary amine group is a known lachrymator and mucosal irritant. A face shield prevents lipophilic dust from settling on the porous skin of the face.
Body	Disposable Tyvek® suit or tightly woven, chemically resistant lab coat.	Standard cotton lab coats are porous and can trap lipophilic dust against the operator's clothing, leading to chronic, low-dose dermal exposure.

Operational Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's success condition is met.

Step 1: Pre-Operation Validation

• Action: Activate the fume hood and verify the face velocity.

• Validation: The digital monitor or physical anemometer must read >100 feet per minute (fpm) . Do not open the chemical container if the flow is inadequate.

Step 2: Anti-Static Preparation

• Action: Fluorinated powders are highly prone to static charge buildup, which causes uncontrolled aerosolization. Use an anti-static gun (e.g., Zerostat) on the anti-static weigh boat and the exterior of the chemical vial.

• Validation: The powder should rest flat in the boat without "jumping" or clinging to the spatula.

Step 3: Transfer and Weighing (Closed System)

• Action: Perform all weighing inside the validated fume hood. If transferring to a reaction vessel, dissolve the powder in the primary reaction solvent (e.g., anhydrous DMF or THF) inside the weigh boat, and transfer it as a liquid.

• Rationale: Wet-transfer methods eliminate the risk of dust inhalation during transit across the lab bench.

Step 4: Decontamination

• Action: Rinse all spatulas and reusable glassware with a solvent capable of dissolving the fluorinated compound (e.g., acetone or methanol), capturing the rinsate in a designated halogenated waste container. Follow with standard soap and water.

Spill Response & Disposal Plan

Standard biological waste autoclaving or low-temperature incineration will not break the robust C–F bonds and may generate highly toxic perfluoroalkyl byproducts[4].

Spill Containment (Wet Method Only):

• Never sweep dry. Dry sweeping aerosolizes the toxic aminopyridine dust.

• Cover the spill with damp absorbent pads (using water or a mild solvent, depending on the scale).

• Carefully scoop the absorbed material into a sealable, chemically compatible secondary container.

• Wash the spill area with a solvent-detergent mixture to lift residual lipophilic compounds.

High-Temperature Disposal:

• Segregation: Isolate all waste containing 2,5-Bis-trifluoromethyl-pyridin-3-ylamine in a clearly labeled "Fluorinated/Halogenated Organic Waste" container.

• Incineration Standard: Ensure your waste management contractor utilizes high-temperature chemical incineration. Environmental Protection Agency (EPA) guidelines and laboratory experiments indicate that destroying fluorinated organics requires a minimum temperature of 1000°C and a residence time of at least 2 seconds to achieve >99.99% destruction and prevent the release of toxic PICs[3],[4].

Workflow Visualization

The following diagram illustrates the logical flow of handling and disposal, emphasizing the critical decision points in the event of a spill.

Workflow for safe handling, spill response, and high-temperature disposal of fluorinated pyridines.

References

• Sigma-Aldrich / Fisher Scientific. 2,5-Bis-trifluoromethyl-pyridin-3-ylamine (CAS: 1803804-90-1) Product Data. Retrieved from

• BenchChem Technical Support Team. Essential Safety and Handling Guide for Fluorinated Aminopyridines. BenchChem. Retrieved from[2]

• U.S. Environmental Protection Agency (EPA). Per- and Polyfluoroalkyl Substances (PFAS): Disposal of PFAS Waste via Incineration. Retrieved from [3]

• Environmental Working Group (EWG). Review of EPA PFAS Disposal Guidelines and Thermal Destruction Constraints. Retrieved from [4]

• SDI Article. The Role of Fluorine in Medicinal Chemistry: Optimizing Lipophilicity and Absorption. Retrieved from [1]

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